Ethyl prop-2-yn-1-yl carbonate

Core Science & Biosynthesis

synthesis pathways for ethyl prop-2-yn-1-yl carbonate from propargyl alcohol

Synthesis Pathways and Mechanistic Dynamics of Ethyl Prop-2-yn-1-yl Carbonate

Introduction & Strategic Importance

Ethyl prop-2-yn-1-yl carbonate (commonly referred to as ethyl propargyl carbonate) is a highly versatile terminal alkyne and electrophilic building block. In modern organometallic chemistry, it serves as a critical precursor for gold(I)-catalyzed gas-phase rearrangements[1], palladium-catalyzed multicomponent pyrrole syntheses[2], and ruthenium-catalyzed nucleophilic allylic substitutions[3]. The synthesis of this carbonate from propargyl alcohol and ethyl chloroformate is a fundamental nucleophilic acyl substitution that requires precise control over reaction kinetics and thermodynamics to prevent side reactions such as alkyne degradation or dialkylation.

Mechanistic Causality: The Nucleophilic Acyl Substitution

The formation of ethyl prop-2-yn-1-yl carbonate relies on the activation of ethyl chloroformate by a nucleophilic base, typically pyridine or triethylamine[4].

Causality of Reagent Selection:

• Pyridine as a Nucleophilic Catalyst: Pyridine attacks the electrophilic carbonyl carbon of ethyl chloroformate, displacing the chloride ion to form a highly reactive acylpyridinium intermediate. This intermediate is significantly more electrophilic than the parent chloroformate, lowering the activation energy for the subsequent attack by the hydroxyl group of propargyl alcohol[5].

• Thermal Control (0 °C to 25 °C): The initial formation of the acylpyridinium species and the subsequent alcoholysis are highly exothermic. Conducting the addition at 0 °C prevents the thermal decomposition of ethyl chloroformate (which can degrade into ethyl chloride and CO₂) and suppresses competing side reactions[4].

Mechanistic pathway of ethyl prop-2-yn-1-yl carbonate synthesis via an acylpyridinium intermediate.

Standardized Experimental Protocol

To ensure a self-validating and reproducible workflow, the following protocol integrates in-process checks and stoichiometric precision based on established methodologies[5],[4].

Step 1: System Preparation (Anhydrous Conditions) Rationale: Water acts as a competing nucleophile, hydrolyzing ethyl chloroformate into ethanol, carbon dioxide, and hydrochloric acid.

• Flame-dry a 50 mL Schlenk tube or two-necked round-bottom flask under vacuum, then backfill with Argon.

• Charge the flask with propargyl alcohol (1.68 g, 29.9 mmol, 1.0 equiv), anhydrous pyridine (5.0 mL, ~62 mmol, 2.0 equiv), and anhydrous dichloromethane (CH₂Cl₂, 15.0 mL)[4].

• Self-Validation: The solution should remain clear and colorless. Stir at 400 rpm and cool the mixture to 0 °C using an ice-water bath for 15 minutes.

Step 2: Electrophile Addition

• Load ethyl chloroformate (3.91 g, 36.0 mmol, 1.2 equiv) into a pressure-equalizing dropping funnel.

• Add the ethyl chloroformate dropwise over 20 minutes to the vigorously stirring solution at 0 °C[5].

• Causality: Dropwise addition ensures that the localized concentration of the electrophile remains low, preventing thermal runaway. A white precipitate (pyridinium chloride) will begin to form, visually validating the progression of the reaction[4].

Step 3: Reaction Maturation

• Remove the ice bath and allow the reaction mixture to warm naturally to room temperature (25 °C).

• Stir for 3 hours under Argon[4].

• Self-Validation: Monitor via Thin-Layer Chromatography (TLC) using Hexane/Ethyl Acetate (4:1). The disappearance of the propargyl alcohol spot (visualized with KMnO₄ stain) confirms completion.

Step 4: Quench and Workup

• Quench the reaction by slowly adding 5.0 mL of deionized water[5]. Causality: This hydrolyzes any unreacted ethyl chloroformate and dissolves the pyridinium chloride salts.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with CH₂Cl₂ (3 x 15 mL).

• Wash the combined organic layers with 1M HCl (to remove excess pyridine), followed by saturated aqueous NaHCO₃ (to neutralize residual acid), and finally brine.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (careful: the product is somewhat volatile).

Step 5: Purification

• Purify the crude oil via flash column chromatography on silica gel (Hexane/EtOAc gradient) to afford ethyl prop-2-yn-1-yl carbonate as a colorless liquid[4].

Sequential experimental workflow for the synthesis and isolation of ethyl prop-2-yn-1-yl carbonate.

Quantitative Data & Reaction Parameters

The following table summarizes the critical quantitative parameters and their mechanistic rationale to ensure high fidelity in replication.

Parameter	Value / Reagent	Mechanistic Rationale
Substrate	Propargyl alcohol (1.0 equiv)	Primary nucleophile; the terminal alkyne remains unreactive under these conditions.
Electrophile	Ethyl chloroformate (1.2 equiv)	Highly reactive acylating agent; 20% excess ensures complete conversion of the alcohol.
Base / Catalyst	Pyridine (2.0 equiv)	Acts as both an acid scavenger (neutralizing HCl) and a nucleophilic catalyst.
Solvent	Dichloromethane (CH₂Cl₂)	Aprotic, non-nucleophilic solvent; provides excellent solubility for the acylpyridinium intermediate.
Temperature Profile	0 °C → 25 °C (RT)	0 °C minimizes exothermic degradation during addition; RT provides kinetic energy for completion.
Reaction Time	3 hours	Sufficient for full conversion; prolonged times may lead to minor degradation.
Expected Yield	65% - 85%	Variance is typically due to product volatility during solvent evaporation under reduced pressure.

Downstream Applications in Advanced Catalysis

Once synthesized, ethyl prop-2-yn-1-yl carbonate is a privileged substrate in transition-metal catalysis.

• Gold(I) Catalysis: In gas-phase studies, it reacts with triphenylphosphine gold(I) cations, undergoing sequential 1,3-migrations and CO₂ loss to yield propargyl ethers and allene intermediates[6],[1].

• Palladium Catalysis: It participates in multicomponent reactions with isocyanides and alcohols. Using Pd(OAc)₂, the carbonate undergoes a triple isocyanide insertion via a hypothetic (σ-allenyl)palladium(II) intermediate to form highly substituted aminopyrroles[2].

• Ruthenium Catalysis: It serves as an allylic substrate for Ru-catalyzed nucleophilic allylic substitution reactions, enabling the synthesis of functionalized α-vinylsilanes following initial hydrosilylation[3].

References

• Electronic Supplementary Material (ESI)
• Gold(I)
• Source: Organic Letters (acs.org)
• Source: Organometallics (acs.org)

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A Technical Guide to the Decarboxylation Mechanism of Propargyl Carbonates

Abstract

The transition metal-catalyzed decarboxylation of propargylic carbonates, such as ethyl prop-2-yn-1-yl carbonate, represents a cornerstone of modern synthetic chemistry. This reaction manifold provides an efficient and atom-economical route for the formation of carbon-carbon and carbon-heteroatom bonds, with carbon dioxide as the sole byproduct.[1][2] This guide offers an in-depth analysis of the core mechanistic pathways governing these transformations, with a primary focus on the well-established palladium and copper-catalyzed systems. We will explore the pivotal intermediates, the factors dictating regioselectivity, and the experimental protocols that underpin the study of these versatile reactions. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this powerful synthetic tool.

Introduction: The Synthetic Utility of Propargyl Carbonates

Propargylic compounds are highly valuable building blocks in organic synthesis due to the versatile reactivity of the alkyne moiety. Propargyl carbonates have emerged as particularly effective electrophiles in substitution reactions because the carbonate is an excellent leaving group that undergoes irreversible fragmentation to an alkoxide and carbon dioxide upon activation by a transition metal catalyst.[3][4] This decarboxylative process provides a strong thermodynamic driving force for the reaction and allows many transformations to proceed under neutral, mild conditions.[5] The reaction's versatility is owed to the multiple reaction pathways available to the organometallic intermediates formed, which can be predictably controlled by varying the catalyst, ligands, and reaction partners.[3]

Core Mechanistic Pathways

The decarboxylation of ethyl prop-2-yn-1-yl carbonate is most effectively achieved through transition metal catalysis. Palladium and copper complexes are the most widely employed catalysts, and they operate via distinct, though sometimes overlapping, mechanistic cycles.

Palladium-Catalyzed Decarboxylative Transformations (Tsuji-Trost Type)

The palladium-catalyzed reaction is analogous to the classical Tsuji-Trost allylic substitution and is a cornerstone of propargylic chemistry.[6][7] The mechanism proceeds through several well-defined steps involving the interconversion of multiple reactive intermediates.

The catalytic cycle begins with the coordination of the zerovalent palladium catalyst to the alkyne of the propargyl carbonate, forming a η²-π-alkyne complex. This is followed by a critical oxidative addition step, where the Pd(0) center inserts into the propargylic C-O bond, displacing the ethyl carbonate anion and generating a cationic η³-π-propargylpalladium(II) complex.[3][7] This complex is not static; it exists in equilibrium with two other key species: a σ-allenylpalladium(II) complex and a σ-propargylpalladium(II) complex.[3] The distribution of these intermediates is heavily influenced by the ligand environment around the palladium center and the substitution pattern of the substrate.

Simultaneously, the liberated ethyl carbonate anion undergoes decarboxylation to produce an ethoxide anion and gaseous CO₂. The ethoxide can then serve as a base in the reaction mixture, for example, to deprotonate a soft nucleophile.[3] The final bond-forming step involves the nucleophilic attack on the palladium complex. The regiochemical outcome of the reaction—that is, whether an allenic or a propargylic product is formed—is determined at this stage. Attack on the central carbon of the η³-propargyl ligand or the terminal sp² carbon of the σ-allenyl intermediate leads to the allene, whereas attack at the terminal sp carbon of the σ-propargyl intermediate yields the propargyl product.[8] The cycle is completed by reductive elimination , which releases the product and regenerates the active Pd(0) catalyst.

Figure 1: Palladium-catalyzed decarboxylation pathway.

Copper-Catalyzed Decarboxylation Pathways

Copper catalysts often promote decarboxylative transformations of propargylic carbonates through mechanisms distinct from those of palladium.[9][10] These reactions are particularly effective for generating chiral quaternary centers and other complex molecular architectures.[11]

One proposed pathway begins with the activation of the terminal alkyne of the propargyl carbonate by a Cu(I) species, forming a π-alkyne copper intermediate.[12] In the presence of a base, this can be deprotonated to generate a copper acetylide intermediate. This nucleophilic acetylide can then participate in further reactions.

An alternative and powerful pathway, particularly for cyclic propargylic carbonates, involves the formation of a highly electrophilic metal-allenylidene intermediate.[11][13] Following coordination of the copper catalyst, decarboxylation occurs to generate this transient species. The metal-allenylidene complex is then readily intercepted by a wide range of nucleophiles at the electrophilic α-carbon, leading to the construction of α-functionalized ketones and other valuable products.[11][13] This pathway avoids the formation of the allenic and propargylic intermediates typical of palladium catalysis, offering complementary reactivity.

Figure 2: Copper-catalyzed allenylidene pathway.

Factors Influencing Reaction Outcomes

The synthetic power of propargyl carbonate decarboxylation lies in the ability to control the reaction's outcome. Several factors are critical in directing the mechanism toward a desired product.

Factor	Influence on Mechanism and Outcome	Example
Metal Catalyst	Determines the primary intermediate formed. Palladium favors η³-propargyl/σ-allenyl species, leading to substitution products.[3] Copper can generate electrophilic allenylidene intermediates, enabling different bond constructions.[11]	Pd-catalyzed reactions with soft nucleophiles often yield allenes, while Cu-catalyzed reactions with amines can form α-amino ketones.
Ligands	Crucial for controlling regioselectivity and enantioselectivity in palladium catalysis. Bulky or electronically distinct phosphine ligands can favor one intermediate (e.g., σ-allenyl vs. σ-propargyl) over another.[3][8] Chiral ligands are used for asymmetric transformations.[14][15]	In Pd-catalyzed propargylation, monodentate phosphine ligands may favor propargylated products, while certain bidentate ligands favor allenes.[8]
Nucleophile	The nature of the nucleophile (e.g., "hard" vs. "soft" nucleophiles) influences the site of attack on the palladium intermediate complex.[7]	Soft, stabilized carbon nucleophiles like malonates typically attack the sp² carbon to give allenes. Nitrogen nucleophiles can attack either position depending on conditions.[3]
Substrate	Steric hindrance and electronic properties of the propargyl carbonate substrate can influence the rate of oxidative addition and the stability of the resulting organometallic intermediates.	Fully substituted propargyl carbonates are more likely to favor the formation of allenylated products.[3]

Experimental Protocol: Palladium/Copper-Catalyzed Synthesis of an Arylated Allene

This protocol is a representative example of a multicomponent coupling reaction involving the in-situ decarboxylation of a propargyl carbonate. It is adapted from the procedure described by Reddy, et al. for the synthesis of arylated allenes.

Objective: To synthesize a trisubstituted allene via a bimetallic copper/palladium-catalyzed coupling of a propargyl carbonate, an aryl iodide, and a diboron species.

Materials:

• Propargyl carbonate (e.g., 1-phenylprop-2-yn-1-yl ethyl carbonate) (1.0 equiv, 0.2 mmol)

• Aryl iodide (e.g., iodobenzene) (1.5 equiv, 0.3 mmol)

• Bis(diboronic acid) (B₂(OH)₄) (1.5 equiv, 0.3 mmol)

• Copper(I) chloride (CuCl) (2 mol %, 0.004 mmol)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (5 mol %, 0.01 mmol)

• Sodium carbonate (Na₂CO₃) (2.0 equiv, 0.4 mmol)

• Methanol (MeOH), anhydrous (0.8 mL)

• Toluene, anhydrous (0.2 mL)

• Inert atmosphere glovebox or Schlenk line

• 8 mL screw-top vial with a Teflon-coated stir bar

Procedure:

• Catalyst and Reagent Preparation: Inside an inert atmosphere glovebox, charge an 8 mL screw-top vial equipped with a stir bar with CuCl (0.4 mg, 0.004 mmol), PdCl₂(PPh₃)₂ (7.0 mg, 0.01 mmol), Na₂CO₃ (42.4 mg, 0.4 mmol), and B₂(OH)₄ (26.9 mg, 0.3 mmol).

• Solvent and Substrate Addition: Add anhydrous toluene (0.2 mL) and anhydrous methanol (0.8 mL) to the vial. Add the aryl iodide (33 µL, 0.3 mmol). Briefly stir the mixture for 10-15 seconds to ensure homogeneity.

• Initiation of Reaction: Add the propargyl carbonate (40.8 mg, 0.2 mmol) to the reaction mixture.

• Reaction Execution: Seal the vial tightly with its screw cap and remove it from the glovebox. Place the vial on a magnetic stir plate and stir vigorously at room temperature for 16 hours.

• Work-up and Purification: Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (5 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 10 mL). Combine the organic layers, wash with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the pure allene product. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Rationale: This procedure utilizes a bimetallic system. A copper catalyst is proposed to first react with the propargyl carbonate and the diboron species to generate an allenylboron intermediate via decarboxylation. This intermediate then undergoes a palladium-catalyzed Suzuki-Miyaura cross-coupling with the aryl iodide to furnish the final arylated allene product.

Conclusion

The decarboxylation of ethyl prop-2-yn-1-yl carbonate and related substrates is a synthetically powerful and mechanistically rich field. The reaction outcome is exquisitely sensitive to the choice of transition metal catalyst, with palladium and copper promoting distinct and complementary pathways. Palladium catalysis, proceeding through characteristic η³-π-propargyl intermediates, offers a reliable route to substituted allenes and propargyl compounds, governed by the principles of the Tsuji-Trost reaction. In contrast, copper catalysis can unlock unique reactivity via electrophilic metal-allenylidene intermediates, providing access to different structural motifs. A thorough understanding of these core mechanisms, and the factors that influence them, is essential for researchers aiming to leverage this chemistry for the efficient and selective construction of complex molecules in pharmaceutical and materials science.

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Ethyl Prop-2-yn-1-yl Carbonate: A Technical Guide to an Emerging Building Block

Abstract

Ethyl prop-2-yn-1-yl carbonate, also known as ethyl propargyl carbonate, is a specialized, unsymmetrical organic carbonate that holds significant promise as a versatile building block in modern organic synthesis. Its unique structure, combining a reactive propargyl group with an ethyl carbonate moiety, opens avenues for diverse chemical transformations. This technical guide provides a comprehensive overview of the predicted physical properties, potential synthetic methodologies, and expected chemical behavior of ethyl prop-2-yn-1-yl carbonate. The content herein is curated for researchers, scientists, and professionals in drug development, offering a foundational understanding of this high-potential molecule.

Introduction: The Significance of Unsymmetrical Carbonates

Organic carbonates are increasingly recognized for their role as green solvents and valuable intermediates in chemical synthesis.[1] While symmetrical carbonates like diethyl carbonate are well-studied, unsymmetrical carbonates present a unique set of reactive properties that allow for more precise and selective chemical modifications. Ethyl prop-2-yn-1-yl carbonate is a prime example, featuring two distinct alkyl groups that can be selectively targeted in chemical reactions. The presence of the terminal alkyne in the propargyl group further enhances its utility, making it a precursor for a wide range of molecular architectures.[2][3]

Molecular Structure and Inherent Properties

The molecular structure of ethyl prop-2-yn-1-yl carbonate is fundamental to understanding its physical and chemical characteristics. The molecule consists of a central carbonate group bonded to an ethyl group and a propargyl group.

Caption: Chemical structure of ethyl prop-2-yn-1-yl carbonate.

The key structural features that influence its properties are:

• The Carbonate Group: This polar functional group contributes to the molecule's dipole moment and influences its solvency and boiling point.

• The Ethyl Group: A non-polar alkyl chain that affects the molecule's lipophilicity.

• The Propargyl Group: The terminal alkyne is a site of high reactivity, amenable to a variety of addition and coupling reactions. The sp-hybridized carbons also impart a degree of acidity to the terminal proton.

Predicted Physical Properties

Property	Predicted Value	Basis for Prediction
Boiling Point	~130-150 °C	The boiling point is expected to be higher than that of diethyl carbonate (126 °C) due to the increased molecular weight and the presence of the more polarizable alkyne group.[4] It will likely be lower than that of cyclic carbonates like ethylene carbonate (243-246.7 °C), which exhibit significantly stronger dipole-dipole interactions.[1][5] The predicted boiling point of the related methyl propargyl carbonate is approximately 115.5 °C, suggesting a slightly higher value for the ethyl analogue.[6]
Density	~1.0 - 1.1 g/cm³	The density is predicted to be slightly higher than water, similar to other small organic carbonates. For example, the predicted density of methyl propargyl carbonate is 1.090 g/cm³.[7]
Solubility	Miscible with common organic solvents; sparingly soluble in water.	The carbonate structure suggests miscibility with a range of organic solvents like alcohols, ethers, and ketones. Its solubility in water is expected to be limited due to the hydrophobic ethyl and propargyl groups, similar to diethyl carbonate which is practically insoluble in water.[4]
Refractive Index	~1.41 - 1.43	The refractive index is anticipated to be in a similar range to other small organic carbonates and propargyl derivatives. For instance, propargyl alcohol has a refractive index of 1.432.

Potential Synthetic Methodologies

The synthesis of unsymmetrical organic carbonates can be achieved through several established methods. For ethyl prop-2-yn-1-yl carbonate, a transesterification reaction or a reaction involving a chloroformate are the most plausible routes.

Transesterification Route

A common and often more environmentally friendly approach is the transesterification of a symmetrical carbonate with an alcohol. In this case, diethyl carbonate could be reacted with propargyl alcohol in the presence of a suitable catalyst.

Caption: Proposed transesterification synthesis of ethyl prop-2-yn-1-yl carbonate.

Experimental Considerations:

• Catalyst Selection: A variety of catalysts can be employed for transesterification, including metal oxides, hydroxides, and organic bases.[2] The choice of catalyst can influence reaction rate and selectivity.

• Reaction Equilibrium: The reaction is reversible, and the removal of the ethanol byproduct is crucial to drive the equilibrium towards the desired product. This can be achieved through distillation.

• Purification: The final product would likely be purified by fractional distillation under reduced pressure to prevent decomposition at high temperatures.

Chloroformate Route

An alternative synthesis involves the reaction of ethyl chloroformate with propargyl alcohol in the presence of a base to neutralize the hydrochloric acid byproduct.

Protocol:

• Dissolve propargyl alcohol in a suitable aprotic solvent (e.g., dichloromethane, diethyl ether).

• Cool the solution in an ice bath.

• Add a non-nucleophilic base, such as pyridine or triethylamine.

• Slowly add an equimolar amount of ethyl chloroformate to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC).

• Filter the reaction mixture to remove the hydrochloride salt of the base.

• Wash the organic phase with water and brine, then dry over an anhydrous salt (e.g., MgSO₄).

• Remove the solvent under reduced pressure and purify the crude product by vacuum distillation.

Expected Chemical Reactivity and Stability

The reactivity of ethyl prop-2-yn-1-yl carbonate is dominated by the propargyl group.

• Reactions of the Alkyne: The terminal alkyne can undergo a variety of classical alkyne reactions, including:

  • Click Chemistry: The terminal alkyne is a prime substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form triazoles.

  • Sonogashira Coupling: Palladium-catalyzed cross-coupling with aryl or vinyl halides.

  • Addition Reactions: Hydration, hydrogenation, and halogenation across the triple bond.

• Propargylic Position: The methylene group adjacent to the alkyne is activated and can be a site for radical reactions or deprotonation under strong basic conditions.

• Carbonate Moiety: The carbonate group itself can undergo nucleophilic attack, leading to the cleavage of the ester linkages. Unsymmetrical carbonates can exhibit selective cleavage depending on the nature of the nucleophile and the leaving group abilities of the two alkoxides.[8]

• Stability: Propargyl esters and carbonates are known to be reactive and can undergo rearrangements, particularly in the presence of transition metal catalysts like gold.[9][10] They should be stored in a cool, dry place, away from strong acids, bases, and oxidizing agents.

Potential Applications in Research and Development

The unique bifunctional nature of ethyl prop-2-yn-1-yl carbonate makes it a valuable tool for:

• Drug Discovery: As a building block for introducing the propargyl group into more complex molecules, which can then be further functionalized via click chemistry for applications in bioconjugation and lead optimization.

• Materials Science: Incorporation into polymers to create materials with modifiable properties through post-polymerization functionalization of the alkyne.

• Organic Synthesis: As a versatile intermediate for the synthesis of a wide array of organic compounds, including heterocycles and natural product analogues.

Conclusion

While experimental data on ethyl prop-2-yn-1-yl carbonate remains limited, a thorough analysis of its structure and comparison with related compounds allows for a robust prediction of its physical and chemical properties. Its potential as a versatile synthetic building block is clear, offering researchers a valuable tool for the construction of complex molecular architectures. Further experimental investigation into this compound is warranted and is expected to unveil a wide range of applications in various fields of chemistry.

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• Propargyl Alcohol: pKa, Purity, Color, Viscosity, Refractive Index, and Chemical Properties. (2024, March 30). Medium. [Link]

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of Ethyl Prop-2-yn-1-yl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Introduction

Ethyl prop-2-yn-1-yl carbonate is a bifunctional organic molecule incorporating a terminal alkyne (propargyl group) and an ethyl carbonate moiety. The propargyl group is a versatile functional handle in organic synthesis, particularly in "click" chemistry reactions such as the copper-catalyzed azide-alkyne cycloaddition. The ethyl carbonate group can act as a protecting group or a reactive site for further transformations. Accurate structural elucidation by NMR is paramount for researchers working with this compound to verify its synthesis and purity.

This guide is structured to provide both the predicted spectral data and the practical knowledge required to obtain and interpret such data.

Predicted ¹H and ¹³C NMR Spectral Analysis

The chemical shifts in NMR are highly sensitive to the local electronic environment of each nucleus. The following predictions are based on the additive effects of the functional groups and by drawing analogies with similar structures reported in the literature.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of ethyl prop-2-yn-1-yl carbonate is expected to exhibit four distinct signals. The predicted chemical shifts, multiplicities, and assignments are detailed in Table 1.

Table 1: Predicted ¹H NMR Chemical Shifts for Ethyl Prop-2-yn-1-yl Carbonate

Protons	Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H -C≡C-CH₂-	Acetylenic H	~ 2.5	Triplet (t)	~ 2.4
-C≡C-CH ₂-O-	Propargylic CH₂	~ 4.7	Doublet (d)	~ 2.4
-O-CH ₂-CH₃	Ethyl CH₂	~ 4.2	Quartet (q)	~ 7.1
-O-CH₂-CH ₃	Ethyl CH₃	~ 1.3	Triplet (t)	~ 7.1

Rationale for Predictions:

• Acetylenic Proton (H-C≡C-): The terminal alkyne proton is anticipated to resonate at approximately 2.5 ppm. This is a characteristic region for such protons. It will appear as a triplet due to long-range coupling with the two propargylic methylene protons.

• Propargylic Methylene Protons (-C≡C-CH₂-): These protons are adjacent to an oxygen atom, which is electron-withdrawing, causing a downfield shift. Their signal is predicted to be around 4.7 ppm. The multiplicity will be a doublet due to coupling with the single acetylenic proton.

• Ethyl Methylene Protons (-O-CH₂-CH₃): The methylene protons of the ethyl group are also deshielded by the adjacent oxygen of the carbonate and are expected to appear at about 4.2 ppm. This signal will be a quartet due to coupling with the three protons of the methyl group.

• Ethyl Methyl Protons (-O-CH₂-CH₃): The terminal methyl protons of the ethyl group are in a typical aliphatic environment and are predicted to resonate at approximately 1.3 ppm. This signal will be a triplet due to coupling with the two methylene protons.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum of ethyl prop-2-yn-1-yl carbonate is predicted to show five signals, corresponding to each unique carbon atom in the molecule. The predicted chemical shifts are summarized in Table 2.

Table 2: Predicted ¹³C NMR Chemical Shifts for Ethyl Prop-2-yn-1-yl Carbonate

Carbon	Assignment	Predicted Chemical Shift (δ, ppm)
C =O	Carbonyl C	~ 155
C ≡C-H	Acetylenic C (quaternary)	~ 78
C≡C -H	Acetylenic C (methine)	~ 75
-O-C H₂-C≡C-	Propargylic CH₂	~ 56
-O-C H₂-CH₃	Ethyl CH₂	~ 64
-O-CH₂-C H₃	Ethyl CH₃	~ 14

Rationale for Predictions:

• Carbonyl Carbon (C=O): The carbonate carbonyl carbon is expected to have the most downfield chemical shift, around 155 ppm, which is characteristic for this functional group.[1]

• Acetylenic Carbons (-C≡C-): The two sp-hybridized carbons of the alkyne will appear in the range of 70-80 ppm. The quaternary carbon (C-C≡C) is typically slightly more downfield than the terminal methine carbon (≡C-H).[2]

• Propargylic Methylene Carbon (-O-CH₂-C≡C-): This carbon is attached to an oxygen atom, leading to a chemical shift of approximately 56 ppm.

• Ethyl Methylene Carbon (-O-CH₂-CH₃): The methylene carbon of the ethyl group, being directly bonded to the carbonate oxygen, will be significantly deshielded and is predicted to be around 64 ppm.[1]

• Ethyl Methyl Carbon (-O-CH₂-CH₃): The terminal methyl carbon of the ethyl group is in a standard aliphatic environment and is expected to have a chemical shift of about 14 ppm.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for ethyl prop-2-yn-1-yl carbonate, the following detailed protocol is recommended.

Sample Preparation

• Sample Purity: Ensure the sample is of high purity to avoid interfering signals from residual solvents or byproducts. Purification can be achieved by column chromatography or distillation.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent as it is capable of dissolving the compound and has well-separated residual solvent peaks in both ¹H and ¹³C NMR. Other common deuterated solvents like acetone-d₆ or DMSO-d₆ can also be used depending on the experimental requirements.[3]

• Concentration: Prepare a solution by dissolving approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0 ppm). Modern NMR instruments can also reference the spectrum to the residual solvent peak.[4]

Instrument Parameters

The following parameters are recommended for a standard 400 MHz NMR spectrometer.

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: Approximately 16 ppm, centered around 6 ppm.

• Acquisition Time: 2-3 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16 scans should be sufficient for a sample of this concentration.

For ¹³C NMR:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: Approximately 240 ppm, centered around 100 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: A larger number of scans (e.g., 1024 or more) will be necessary to achieve a good signal-to-noise ratio due to the low natural abundance of ¹³C.

Structural Representation and NMR Assignments

The following Graphviz diagram illustrates the molecular structure of ethyl prop-2-yn-1-yl carbonate with the proposed NMR assignments.

Figure 1: Molecular structure and predicted ¹H and ¹³C NMR assignments for ethyl prop-2-yn-1-yl carbonate.

Conclusion

This technical guide provides a detailed prediction of the ¹H and ¹³C NMR spectra of ethyl prop-2-yn-1-yl carbonate, grounded in established spectroscopic principles and data from analogous compounds. The provided experimental protocol offers a reliable methodology for acquiring high-quality NMR data, which is crucial for the structural verification of this and related compounds in a research and development setting. While the presented chemical shifts are predictions, they serve as a robust reference for researchers until experimental spectra are published.

References

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Thermodynamic Stability and Reactivity Profiling of Ethyl Prop-2-yn-1-yl Carbonate (EPC)

An In-Depth Technical Whitepaper for Advanced Applications in Energy Storage and Medicinal Chemistry

Executive Summary

Ethyl prop-2-yn-1-yl carbonate (EPC), widely known as ethyl propargyl carbonate, is a bifunctional organic molecule characterized by a terminal alkyne and an ethyl carbonate moiety[1]. Its unique structural topology presents a fascinating thermodynamic dichotomy: it maintains sufficient kinetic stability in bulk aprotic environments while exhibiting high thermodynamic susceptibility to targeted stimuli. This whitepaper provides a comprehensive mechanistic analysis of EPC’s thermodynamic stability, focusing on its dual utility as a sacrificial solid electrolyte interphase (SEI) former in lithium-ion batteries[2] and as a highly reactive synthon in transition-metal-catalyzed decarboxylative frameworks for drug development[3].

The Thermodynamic Landscape of EPC

Thermal Stability and Decarboxylation Dynamics

At ambient conditions, EPC is a kinetically stable liquid. However, its thermodynamic stability is heavily dictated by the carbonate leaving group. Thermal or catalytic decomposition of propargyl carbonates typically results in the generation of carbon oxides (CO and CO₂), alongside reactive organic intermediates[4]. The elimination of CO₂ is a highly exergonic process ( ΔG<0 ) driven by a massive increase in entropy ( ΔS>0 ), serving as a powerful thermodynamic driving force in complex chemical transformations[5]. Without a catalyst or extreme thermal stress, the activation energy barrier ( Ea​ ) for this decarboxylation remains high enough to permit safe handling and prolonged storage.

Electrochemical Stability Window (ESW)

In energy storage systems, EPC is deployed as an electrolyte additive[6]. The thermodynamic objective of an SEI additive is to possess a higher Highest Occupied Molecular Orbital (HOMO) or a lower Lowest Unoccupied Molecular Orbital (LUMO) energy than the bulk carbonate solvents (e.g., ethylene carbonate, diethyl carbonate)[7]. This ensures that EPC undergoes preferential electrochemical reduction at the anode interface. The alkyne group is highly susceptible to radical-anion formation, which subsequently triggers a cascade polymerization, cross-linking the SEI layer and passivating the electrode surface[2].

Mechanistic Pathways of Reactivity

Transition-Metal Catalyzed Decarboxylation (Medicinal Chemistry)

When exposed to transition metals like Palladium(0) or Gold(I), the thermodynamic landscape of EPC alters drastically. Gas-phase studies and condensed-phase reactions demonstrate that these catalysts induce the rapid cleavage of the carbonate group[8],[3]. The process is thermodynamically driven by the irreversible loss of CO₂, yielding a highly reactive allenyl-metal or π -allyl-metal intermediate[5]. In medicinal chemistry, this intermediate is subsequently trapped by nucleophiles (e.g., isocyanides, amines), enabling the multicomponent synthesis of complex pharmacophores such as substituted pyrroles and cyclic carbonates[3],[5].

Fig 1. Thermodynamic driving force in Pd(0)-catalyzed decarboxylation of EPC.

Electrochemical SEI Formation (Battery Technology)

The electrochemical reduction of EPC involves a single-electron transfer to the alkyne moiety, forming a radical anion. The thermodynamic instability of this intermediate drives rapid oligomerization. Concurrently, the carbonate moiety undergoes reductive cleavage, releasing ethyl carbonate anions and integrating organic and inorganic carbonates into a robust SEI matrix[2],[7].

Fig 2. Electrochemical reduction and polymerization pathway of EPC for SEI formation.

Self-Validating Experimental Protocols

To rigorously evaluate the thermodynamic and kinetic properties of EPC, researchers must employ self-validating experimental designs. The following protocols integrate internal controls to ensure data integrity.

Protocol A: Electrochemical Profiling via Cyclic Voltammetry (CV)

• Objective: Determine the exact reduction potential and SEI-forming kinetics of EPC.

• Causality & Design Choice: CV is chosen over linear sweep voltammetry because the reverse scan validates the irreversibility of the EPC reduction—a hallmark of successful, thermodynamically stable SEI polymerization.

• Methodology:

  • Electrolyte Preparation: Prepare a baseline electrolyte (e.g., 1.0 M LiPF₆ in EC:DMC 1:1 v/v). Divide into a control batch and a test batch containing 1.0 wt% EPC[6].

  • Cell Assembly: Assemble CR2032 coin cells using a glassy carbon working electrode and a lithium metal counter/reference electrode.

  • Parameter Configuration: Set the potentiostat to scan from Open Circuit Voltage (OCV) down to 0.0 V vs. Li/Li⁺ at a slow scan rate of 0.1 mV/s. Reasoning: A slow scan rate ensures that the mass transport of EPC to the electrode surface does not artificially inflate the kinetic overpotential.

  • Data Validation: Observe the irreversible cathodic peak (typically ~1.2V - 0.8V vs Li/Li⁺). The disappearance of this peak on the second cycle validates successful, irreversible passivation.

Protocol B: Kinetic Tracking of Catalytic Decarboxylation via In-Situ FTIR

• Objective: Quantify the thermodynamic driving force of CO₂ elimination during Pd-catalyzed propargylation.

• Causality & Design Choice: In-situ FTIR allows for real-time, non-destructive monitoring of the CO₂ asymmetric stretching vibration (~2349 cm⁻¹), providing direct kinetic data for the rate-determining step without quenching the reaction[9].

• Methodology:

  • System Initialization: Purge a Schlenk flask equipped with an ATR-FTIR probe with ultra-high purity argon.

  • Reagent Introduction: Add EPC (1.0 mmol) and the nucleophile (e.g., an amine or phenol) in anhydrous THF[5].

  • Baseline Establishment: Record the background IR spectrum to isolate the C=O stretch of the intact carbonate (~1740 cm⁻¹).

  • Catalyst Injection: Inject the Pd(0) catalyst (e.g., Pd₂(dba)₃) and immediately begin kinetic data acquisition (1 scan/sec).

  • Validation: The decay of the 1740 cm⁻¹ peak must inversely correlate with the growth of the 2349 cm⁻¹ (CO₂) peak. The reaction order is determined by fitting this decay curve, confirming the irreversible thermodynamic loss of CO₂.

Quantitative Data Summary

The thermodynamic behavior of EPC varies drastically depending on the applied stimulus. The table below summarizes these parameter shifts:

Thermodynamic Parameter	Observed Behavior	Primary Application	Analytical Validation
Thermal Decomposition	Generates CO/CO₂ at elevated temperatures	Safety profiling / Storage	TGA-MS, DSC[4]
Catalyzed Decarboxylation	Highly exergonic (-CO₂ gas release)	API / Heterocycle Synthesis	In-situ FTIR[5]
Electrochemical Reduction	Exothermic radical polymerization	Li-ion Battery SEI	Cyclic Voltammetry[2]

Conclusion

Ethyl prop-2-yn-1-yl carbonate (EPC) is a masterclass in thermodynamic tuning. Its bulk stability allows it to act as a silent passenger in complex mixtures, while its precise reactivity under electrochemical stress or transition-metal catalysis makes it an invaluable tool. Whether passivating the anode of a next-generation lithium-ion battery or serving as a building block for novel pharmaceuticals, understanding the thermodynamic boundaries of EPC is critical for advanced application development.

References

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• [4] Methyl propargyl carbonate - Safety Data. Synquest Labs. 4

• [9] Silver-Catalyzed Carboxylative Cyclization of Primary Propargyl Alcohols with CO2. ResearchGate. 9

• [5] A Novel Methodology for the Synthesis of Cyclic Carbonates Based on the Palladium-Catalyzed Cascade Reaction... Journal of the American Chemical Society. 5

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Ethyl Prop-2-yn-1-yl Carbonate: A Versatile Linchpin in Modern Transition Metal Catalysis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl prop-2-yn-1-yl carbonate and its parent class of propargylic carbonates have emerged as exceptionally versatile and powerful building blocks in transition metal catalysis. Their unique electronic and structural properties allow them to serve as precursors to a variety of highly reactive intermediates, including π-allyl, allenyl, and propargyl metal species. This guide provides an in-depth exploration of the reactivity of ethyl prop-2-yn-1-yl carbonate, with a primary focus on palladium and gold catalysis. We will dissect the core mechanistic principles, showcase the influence of ligands and reaction conditions on product outcomes, and provide field-proven experimental protocols. The objective is to equip researchers and drug development professionals with the foundational knowledge and practical insights required to leverage this reagent's full potential in the synthesis of complex molecular architectures.

Introduction: The Strategic Value of Propargylic Carbonates

In the landscape of synthetic organic chemistry, the quest for efficiency, selectivity, and molecular complexity is perpetual. Propargylic compounds, possessing the dual reactivity of an alkyne and a propargylic leaving group, are invaluable synthons. Ethyl prop-2-yn-1-yl carbonate, in particular, offers distinct advantages. The carbonate group is an excellent leaving group that, upon activation by a transition metal, facilitates the loss of carbon dioxide, a benign byproduct, often driving reactions to completion.[1] This decarboxylative pathway is a cornerstone of its utility, enabling the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions.[2][3]

The reactivity of ethyl prop-2-yn-1-yl carbonate is not monolithic; it is exquisitely controlled by the choice of the transition metal catalyst. Different metals interact with the substrate in fundamentally different ways, unlocking divergent reaction pathways. This guide will illuminate these catalyst-dependent transformations.

Palladium Catalysis: The Gateway to Allenyl and Propargyl Intermediates

Palladium catalysis is the most established and widely exploited platform for activating propargylic carbonates.[4] The general catalytic cycle begins with the oxidative addition of a Pd(0) complex to the propargylic carbonate. This step is often the lynchpin of the reaction, leading to the formation of a key (π-propargyl)palladium or, more commonly, an allenylpalladium(II) intermediate after decarboxylation.[4][5] The nature of the subsequent transformations depends on the nucleophiles and other reactants present.

Mechanism: The Oxidative Addition/Decarboxylation Manifold

The process is initiated by the coordination of the Pd(0) catalyst to the alkyne. Subsequent oxidative addition cleaves the C-O bond, leading to a palladium(II) species. This intermediate readily loses CO2 to form a highly reactive allenylpalladium complex. This species is the fulcrum from which numerous synthetic routes diverge.

Caption: Generalized catalytic cycle for Pd-catalyzed reactions of ethyl prop-2-yn-1-yl carbonate.

Key Transformation: Decarboxylative Propargylation

A powerful application is the construction of vicinal all-carbon quaternary centers, a significant challenge in synthesis. By reacting tertiary propargylic carbonates with functionalized carbon nucleophiles, C-C bonds can be formed between two tertiary carbons.[5] The choice of ligand is critical; bulky, electron-rich phosphine ligands like dppf can stabilize the propargyl η1-palladium intermediate, preventing racemization and promoting reaction with sterically hindered nucleophiles.[5]

Table 1: Scope of Palladium-Catalyzed Propargylation [5]

R1 Substituent on Alkyne	Nucleophile	Yield (%)
Phenyl	2-(buta-2,3-dien-1-yl)malononitrile	88
4-Fluorophenyl	2-(buta-2,3-dien-1-yl)malononitrile	90
4-Methoxyphenyl	2-(buta-2,3-dien-1-yl)malononitrile	85
3-Thienyl	2-(buta-2,3-dien-1-yl)malononitrile	84

| n-Butyl | 2-(buta-2,3-dien-1-yl)malononitrile | 84 |

Experimental Protocol: Palladium-Catalyzed Synthesis of Phenanthrenes

This protocol details the synthesis of phenanthrene derivatives from propargylic carbonates and benzyne, showcasing a cascade reaction.[4]

Workflow Diagram

Caption: Standard workflow for a Pd-catalyzed cross-coupling reaction.

Step-by-Step Methodology: [4]

• Vessel Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the propargylic carbonate (0.4 mmol, 1.0 equiv), 2-(trimethylsilyl)phenyl trifluoromethanesulfonate (1.2 mmol, 3.0 equiv), and cesium fluoride (CsF, 6.0 equiv).

• Inert Atmosphere: Seal the tube and evacuate and backfill with dry nitrogen three times.

• Catalyst/Solvent Addition: Under a positive pressure of nitrogen, add palladium(II) acetate (Pd(OAc)2, 5 mol%) and tris(4-methoxyphenyl)phosphine ((4-MeOC6H4)3P, 5 mol%), followed by anhydrous acetonitrile (MeCN).

• Reaction: Place the sealed tube in a preheated oil bath at 60 °C and stir for the time indicated by TLC or LCMS analysis (e.g., 24-48 hours).

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel to afford the desired phenanthrene derivative.

Gold Catalysis: Unlocking π-Lewis Acidity for Unique Rearrangements

Gold catalysts, typically Au(I) or Au(III) species, function primarily as soft, carbophilic π-Lewis acids.[6] Unlike palladium, they activate the alkyne moiety towards nucleophilic attack without undergoing oxidative addition. This distinct mode of action opens a completely different set of reaction pathways for ethyl prop-2-yn-1-yl carbonate, most notably oxidative reactions involving rearrangement.[7][8]

Mechanism: 1,2-Carbonate Migration

A hallmark of gold catalysis with propargylic carbonates is the 1,2-carbonate migration.[6][9] The cycle is initiated by the coordination of the gold catalyst to the alkyne, increasing its electrophilicity. In the presence of an oxidant, such as a pyridine N-oxide, a regioselective nucleophilic attack on the activated alkyne occurs.[7] This generates an alkenylgold intermediate, which then undergoes a formal 1,2-migration of the carbonate group, ultimately leading to the stereoselective formation of α-functionalized-α,β-unsaturated ketones after elimination.[6][8]

Caption: Mechanism of gold-catalyzed oxidative reaction with 1,2-carbonate migration.[6][7]

Experimental Protocol: Gold-Catalyzed Synthesis of α-Functionalized Enones

This protocol provides a method for the stereoselective synthesis of α-functionalized-α,β-unsaturated ketones.[7]

Step-by-Step Methodology: [7]

• Catalyst Preparation: In a dry reaction tube under a nitrogen atmosphere, combine IPrAuCl (IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene) (5 mol%) and AgSbF6 (5 mol%).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) and stir the mixture at room temperature for 5 minutes.

• Reagent Addition: Add the propargylic carbonate (1.0 equiv) followed by the 3,5-dichloropyridine N-oxide oxidant (1.5 equiv).

• Reaction: Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC.

• Workup: Upon completion, concentrate the reaction mixture directly under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure α-functionalized-α,β-unsaturated ketone. Optimization studies showed this method can achieve yields up to 97% with high Z/E selectivity.[7]

Other Transition Metals: Expanding the Synthetic Toolkit

While palladium and gold dominate the field, other transition metals offer unique reactivity profiles with propargylic carbonates.

• Copper: Copper(I) catalysts are effective for decarboxylative reactions, particularly in the synthesis of chiral α-amino ketones.[3] These reactions proceed through a metal-allenylidene intermediate, and the use of chiral ligands allows for high levels of enantioselectivity in C-N bond formation.[3]

• Rhodium: Rhodium catalysts can engage propargylic substrates in various cycloaddition reactions. For instance, rhodium(II) carboxylates can react with diazo compounds to form oxonium ylides from propargyl ethers, which then undergo a[6][9]-sigmatropic rearrangement to produce allenes.[10] Rhodium(I) complexes are known to catalyze [5+2+1] cycloadditions involving vinylcyclopropanes and CO, a strategy that could be adapted for functionalized propargyl systems.[11]

Conclusion and Future Outlook

Ethyl prop-2-yn-1-yl carbonate is far more than a simple alkyne. It is a strategically designed reagent whose reactivity can be precisely steered by the choice of transition metal catalyst. Palladium catalysis provides a robust platform for decarboxylative couplings via allenyl/propargyl intermediates, enabling the construction of complex carbon skeletons.[2][5] Gold catalysis offers an orthogonal approach, leveraging π-Lewis acidity to facilitate elegant rearrangements and functionalizations.[6][7] The continued exploration of other metals like copper and rhodium promises to further expand the synthetic utility of this versatile building block.[3][10] For the drug development professional, these methods provide powerful tools for rapidly accessing novel molecular scaffolds and functionalizing lead compounds with high degrees of selectivity and efficiency. Future research will likely focus on developing more enantioselective transformations, exploring tandem and cascade reactions to build molecular complexity rapidly, and applying these methodologies to the total synthesis of complex natural products.

References

• Sun, N., Chen, M., & Liu, Y. (2014). Gold-Catalyzed Oxidative Reactions of Propargylic Carbonates Involving 1,2-Carbonate Migration: Stereoselective Synthesis of Functionalized Alkenes. The Journal of Organic Chemistry, 79(9), 4055–4067. [Link]

• Organic Chemistry Portal. Gold-Catalyzed Oxidative Reactions of Propargylic Carbonates Involving 1,2-Carbonate Migration: Stereoselective Synthesis of Functionalized Alkenes. organic-chemistry.org. [Link]

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• Weaver, J. D., Recio, A., Grenning, A. J., & Tunge, J. A. (2011). Transition Metal-Catalyzed Decarboxylative Allylation and Benzylation Reactions. Chemical Reviews, 111(3), 1846–1913. [Link]

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• Ma, S., & Jiao, N. (2016). Palladium-Catalyzed Three-Component Reaction of Propargyl Carbonates, Isocyanides, and Alcohols or Water: Switchable Synthesis of Pyrroles and Its Bicyclic Analogues. Organic Letters. [Link]

• Guo, W., et al. (2022). Insights into Cu(I)-Catalyzed Decarboxylation of Propargylic Cyclic Carbonates with Amines: Origins of Regioselectivity and Enantioselectivity. The Journal of Organic Chemistry. [Link]

• Padwa, A., et al. (1998). Synthesis of allenes by[6][9]-sigmatropic rearrangement of prop-2-yn-1-yl oxonium ylides formed in rhodium(II) carboxylate catalysed reactions of diazo compounds. Chemical Communications. [Link]

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• Wang, Y., & Wang, J. (2015). Rhodium-Catalyzed [5 + 2 + 1] Cycloaddition of Ene–Vinylcyclopropanes and CO: Reaction Design, Development, Application in Natural Product Synthesis. Accounts of Chemical Research, 48(8), 2248–2259. [Link]

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Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Propargylation Using Ethyl Prop-2-yn-1-yl Carbonate

Introduction: A Modern Tool for Carbon-Carbon Bond Formation

The construction of carbon-carbon bonds remains a central theme in modern organic synthesis, underpinning the assembly of complex molecules from simpler precursors. Among the most powerful methods to achieve this is the palladium-catalyzed Tsuji-Trost reaction, which involves the substitution of allylic electrophiles.[1][2][3] This methodology has been extended to propargylic electrophiles, opening new avenues for the synthesis of valuable alkyne- and allene-containing structures.[4]

Ethyl prop-2-yn-1-yl carbonate has emerged as a particularly advantageous propargylating agent in this context. Its utility stems from the carbonate moiety, which serves as an excellent leaving group under mild, neutral conditions, decomposing into carbon dioxide and ethanol—benign and easily removable byproducts. This application note provides a comprehensive technical guide to the palladium-catalyzed propargylation of nucleophiles using ethyl prop-2-yn-1-yl carbonate. We will delve into the mechanistic underpinnings of the reaction, present detailed experimental protocols, discuss factors influencing selectivity, and offer practical troubleshooting advice.

The Catalytic Cycle: Mechanistic Rationale

Understanding the catalytic cycle is paramount to mastering this reaction and optimizing it for specific applications. The transformation is initiated by the oxidative addition of a Pd(0) species to the ethyl prop-2-yn-1-yl carbonate. This step generates highly reactive organopalladium intermediates that are central to the reaction's outcome.

A critical feature of this system is the equilibrium between three key palladium intermediates: the η³-π-propargylpalladium complex (A), the η¹-σ-allenylpalladium complex (B), and the η¹-σ-propargylpalladium complex (C).[5][6] The position of this equilibrium is influenced by factors such as the ligand on the palladium, the solvent, and the substituents on the propargyl unit. The nature of the nucleophile and its regioselective attack on these intermediates ultimately dictates the product distribution, leading to either propargylated or allenylated products.[6][7]

Figure 1. Simplified catalytic cycle for Pd-catalyzed propargylation.

Synthetic Applications and Scope

The versatility of this reaction allows for the propargylation of a wide range of nucleophiles, making it a valuable tool for accessing diverse molecular architectures.

Nucleophile Scope

The reaction is most effective with "soft" nucleophiles, which favor direct attack on the propargyl ligand rather than the palladium center.[3]

Nucleophile Class	Example	Typical Product	Application Notes
Carbon Nucleophiles	Stabilized Enolates (e.g., Diethyl Malonate, β-ketoesters)	α-Propargylated 1,3-dicarbonyls	Highly efficient for constructing C(sp³)–C(sp³) bonds. Widely used for creating quaternary carbon centers.[8]
Hydrazones (Carbonyl Umpolung)	Internal Alkynes	An innovative method using hydrazones as alkyl carbanion surrogates, avoiding pre-formed organometallic reagents.[9]
Boronic Acids	Fused Aromatic Rings	Enables tandem reactions where propargylation is followed by intramolecular cyclization and Suzuki coupling.[10]
Heteroatom Nucleophiles	Phenols	Propargyl Aryl Ethers	Proceeds smoothly under neutral conditions, providing access to valuable ether linkages.[5]
Amines	Propargylamines	A foundational method for synthesizing key building blocks in medicinal chemistry.
Thiols	Propargylic Sulfides	Efficient synthesis of sulfur-containing alkynes.

Key Synthetic Transformations

• Construction of All-Carbon Quaternary Centers: The reaction of propargylic carbonates with fully substituted carbon nucleophiles provides an effective route to vicinal all-carbon quaternary centers, a challenging motif found in many natural products.[8]

• Synthesis of Heterocycles: Intramolecular variants or tandem reactions involving propargylic carbonates have been developed for the efficient synthesis of complex heterocyclic frameworks like indenes, benzofurans, and indoles.[5][10]

• Asymmetric Synthesis: The use of chiral ligands enables enantioselective versions of the reaction, allowing for the construction of chiral centers with high stereocontrol. This is particularly important in the synthesis of allenoates from racemic propargyl carbonates.[6]

Detailed Experimental Protocols

Adherence to proper experimental technique is crucial for reproducibility and high yields. All reactions should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.

Figure 2. General experimental workflow for Pd-catalyzed propargylation.

General Protocol for the Propargylation of a Carbon Nucleophile

Materials:

• Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or a combination of Palladium(II) acetate [Pd(OAc)₂] and a suitable phosphine ligand (e.g., triphenylphosphine [PPh₃]).

• Nucleophile (e.g., diethyl malonate) (1.2 equivalents)

• Ethyl prop-2-yn-1-yl carbonate (1.0 equivalent)

• Base (if required for deprotonation of the nucleophile, e.g., NaH) (1.2 equivalents)

• Anhydrous solvent (e.g., THF, Dioxane)

• Standard glassware for inert atmosphere chemistry.

Procedure:

• Reaction Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under vacuum and backfill with an inert gas (N₂ or Ar).

• Charging Reagents:

  • For pre-formed nucleophiles: Add the nucleophile and anhydrous solvent to the flask.

  • For in situ generation: If using a base like NaH, suspend the NaH in the anhydrous solvent, cool to 0 °C, and add the nucleophile dropwise. Allow the mixture to stir at room temperature for 30 minutes.

• Catalyst Addition: Add the palladium catalyst (and ligand, if separate) to the stirred solution.

• Substrate Addition: Add ethyl prop-2-yn-1-yl carbonate dropwise to the reaction mixture via a syringe.

• Reaction: Heat the mixture to the desired temperature (typically 60-80 °C) and monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and quench carefully with saturated aqueous NH₄Cl solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Specific Example: Synthesis of Diethyl 2-prop-2-yn-1-ylmalonate

Reaction: Diethyl malonate + Ethyl prop-2-yn-1-yl carbonate → Diethyl 2-prop-2-yn-1-ylmalonate

Procedure:

• To a flame-dried 100 mL flask under N₂, add sodium hydride (0.29 g, 12 mmol, 60% dispersion in mineral oil). Wash the NaH with dry hexanes (3 x 10 mL) to remove the oil.

• Add 30 mL of anhydrous THF and cool the suspension to 0 °C.

• Slowly add diethyl malonate (1.82 mL, 12 mmol) dropwise. Allow the mixture to warm to room temperature and stir for 30 minutes until hydrogen evolution ceases.

• Add Pd(PPh₃)₄ (0.58 g, 0.5 mmol, 5 mol%) to the flask.

• Add ethyl prop-2-yn-1-yl carbonate (1.28 g, 10 mmol) dropwise.

• Heat the reaction mixture to 65 °C and stir for 4-6 hours, monitoring by TLC.

• Cool to room temperature and quench with 20 mL of saturated aq. NH₄Cl.

• Extract with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Purify by column chromatography (Hexane:Ethyl Acetate gradient) to yield the product as a colorless oil.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst	Ensure Pd(0) source is active. If using Pd(II) pre-catalyst, ensure conditions are suitable for in situ reduction. Use freshly opened/stored catalyst.
Insufficiently nucleophilic species	For C-H acidic nucleophiles, ensure complete deprotonation with a suitable base. Consider a stronger, non-nucleophilic base.
Reaction temperature too low	Gradually increase the reaction temperature in 10 °C increments.
Formation of Allenic Isomer	Ligand or solvent choice	Screen different ligands. Bidentate ligands can sometimes favor different isomers. Change the solvent polarity.
Nature of the nucleophile	This is sometimes inherent to the nucleophile. If undesired, consider an alternative synthetic route.
Decomposition of Starting Material	Reaction temperature too high	Reduce the reaction temperature. Ensure slow, dropwise addition of the propargyl carbonate.
Presence of air/moisture	Ensure rigorous inert atmosphere techniques and use of anhydrous solvents.

Conclusion

The palladium-catalyzed propargylation using ethyl prop-2-yn-1-yl carbonate is a robust and highly versatile synthetic method. Its operational simplicity, mild reaction conditions, and broad substrate scope make it an invaluable tool for constructing molecules bearing the synthetically useful alkyne functionality. By understanding the underlying mechanism and the factors that control its selectivity, researchers can effectively leverage this reaction to streamline the synthesis of complex targets in pharmaceutical and materials science.

References

• Tsuji–Trost reaction - Grokipedia. (n.d.). Grokipedia.

• Ma, S. (2010). Palladium-Catalyzed Cyclization of Propargylic Compounds. Accounts of Chemical Research, 43(12), 1595-1606. ACS Publications. [Link]

• Wang, F., Tong, X., Cheng, J., & Zhang, Z. (2004). Palladium-catalyzed tandem reaction of yne-propargylic carbonates with boronic acids: a simple method for the synthesis of fused aromatic rings through allene-mediated electrocyclization. Chemistry, 10(21), 5338-44. PubMed. [Link]

• Novak, A., & Sigman, M. S. (2012). Computational study of the mechanism and selectivity of palladium-catalyzed propargylic substitution with phosphorus nucleophiles. The Journal of organic chemistry, 77(20), 9194-203. PubMed. [Link]

• Zhang, Y., et al. (2025). Controlled chain-growth polymerization via propargyl/allenyl palladium intermediates. Nature Communications, 16(1). PMC. [Link]

• O'Brien, E. M., & Tunge, J. A. (2020). Advances in Decarboxylative Palladium-Catalyzed Reactions of Propargyl Electrophiles. The Journal of Organic Chemistry, 85(16), 10317-10331. ACS Publications. [Link]

• Ye, J., et al. (2016). Palladium-catalysed formation of vicinal all-carbon quaternary centres via propargylation. Nature Communications, 7, 12382. [Link]

• Li, S., et al. (2024). Palladium-Catalyzed Alkylation and Dienylation of Propargylic Carbonates with Hydrazones through Carbonyl Umpolung. ACS Catalysis, 14(1), 1-9. ACS Publications. [Link]

• Zhu, S., et al. (2020). Palladium-catalysed asymmetric cascade transformations of 4-alken-2-ynyl carbonates to construct complex frameworks. Nature Communications, 11, 431. PMC. [Link]

• Tsuji-Trost Reaction. (n.d.). ResearchGate. [Link]

• Ohe, K., et al. (2001). Carbon-carbon bond formation by electrophilic addition at the central carbon of the mu-eta(3)-allenyl/propargyl ligand on the Pd-Pd bond. Journal of the American Chemical Society, 123(14), 3223-8. PubMed. [Link]

• Enhancing Tsuji–Trost deallylation in living cells with an internal-nucleophile coumarin-based probe. (2020). Chemical Science, 11(23), 5985-5991. PMC. [Link]

• Aresta, M., & Dibenedetto, A. (2022). Advances in Palladium-Catalyzed Carboxylation Reactions. Catalysts, 12(1), 74. MDPI. [Link]

• The Tsuji–Trost Reaction and Related Carbon–Carbon Bond Formation Reactions: Overview of the Palladium–Catalyzed Carbon–Corbon Bond Formation via π‐Allylpalladium and Propargylpalladium Intermediates. (n.d.). ResearchGate. [Link]

• Tsuji, J., Watanabe, H., Minami, I., & Shimizu, I. (1985). Novel palladium-catalyzed reactions of propargyl carbonates with carbonucleophiles under neutral conditions. Journal of the American Chemical Society, 107(7), 2196-2198. [Link]

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Application Notes and Protocols: Decarboxylative Cross-Coupling with Ethyl Prop-2-yn-1-yl Carbonate

Introduction: A Modern Approach to Propargylation

Decarboxylative cross-coupling has emerged as a powerful and versatile strategy in modern organic synthesis for the formation of carbon-carbon bonds.[1][2] This methodology offers a significant advantage over traditional cross-coupling reactions by utilizing readily available and stable carboxylic acids or their derivatives, thus avoiding the need for pre-formed, often sensitive, organometallic reagents.[3] Within this field, the palladium-catalyzed decarboxylative propargylation stands out as a key transformation, introducing the propargyl motif—a structural unit prevalent in numerous natural products, pharmaceuticals, and functional materials.

Ethyl prop-2-yn-1-yl carbonate has proven to be a highly effective and versatile propargylating agent in these transformations.[4][5] Under palladium catalysis, it smoothly undergoes decarboxylation to generate a reactive propargyl palladium intermediate. The carbonate leaving group offers the distinct environmental and practical advantage of decomposing into carbon dioxide, a volatile and innocuous byproduct, which simplifies product purification. This document provides an in-depth guide to the mechanism, practical considerations, and detailed protocols for employing ethyl prop-2-yn-1-yl carbonate in decarboxylative cross-coupling reactions.

Reaction Mechanism: The Palladium Catalytic Cycle

The versatility and occasional complexity of palladium-catalyzed reactions with propargyl electrophiles stem from the multiple reactive intermediates that can be formed.[4][5] The desired propargylation pathway must compete with potential side reactions leading to allenic or dienylic products.[6] Understanding the catalytic cycle is paramount for optimizing reaction conditions to favor the formation of the desired sp³-hybridized carbon-carbon bond.

The generally accepted mechanism proceeds through the following key steps:

• Oxidative Addition: The cycle begins with the oxidative addition of a low-valent Palladium(0) species to the ethyl prop-2-yn-1-yl carbonate. This step forms a Palladium(II) intermediate.

• Intermediate Equilibrium: The resulting organopalladium(II) complex is not a single species but exists as an equilibrium between several resonance structures: an η³-π-propargylpalladium complex, an η¹-σ-allenylpalladium complex, and an η¹-σ-propargylpalladium complex.[4] The position of this equilibrium is sensitive to the electronic and steric nature of the ligands, solvent, and substituents on the propargyl unit.

• Decarboxylation & Nucleophilic Attack: A nucleophile, often a soft carbon nucleophile such as a stabilized enolate, attacks the palladium complex. This is typically the regioselectivity-determining step. The attack can occur at the sp-hybridized carbon (leading to an allenic product) or, as desired in this context, at the sp³-hybridized carbon to afford the propargylated product. Concurrently or subsequently, the carbonate group is eliminated as CO₂ and an ethoxide.

• Reductive Elimination: The final step is the reductive elimination from the Palladium(II) intermediate, which forms the new C-C bond, releases the final product, and regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Caption: Palladium-catalyzed decarboxylative propargylation cycle.

Key Considerations for Protocol Development

The success and selectivity of the decarboxylative propargylation hinge on the careful selection of several key parameters. The interplay between the catalyst, ligand, solvent, and nucleophile dictates the reaction's efficiency and, most critically, its regiochemical outcome.

• Palladium Source and Ligands: The choice of the palladium precursor (e.g., Pd₂(dba)₃, Pd(PPh₃)₄) and, more importantly, the ancillary ligand is crucial. Phosphine ligands are ubiquitous, serving to stabilize the catalytic species and modulate its reactivity. The steric and electronic properties of the ligand can profoundly influence the equilibrium between the propargyl and allenyl palladium intermediates, thereby controlling regioselectivity.[6] For asymmetric applications, chiral ligands such as (R,R)-N-PINAP have been successfully employed to construct chiral quaternary stereocenters.[4]

• Nucleophile Scope: This protocol is most effective with "soft" carbon nucleophiles. Stabilized enolates derived from 1,3-dicarbonyl compounds, β-keto esters, malonates, and diaryl acetonitrile derivatives are excellent candidates.[4][7] The reaction has also been successfully applied to the generation and functionalization of 2-azaallyl anions from imine precursors.[6]

• Solvent: Anhydrous, aprotic solvents are standard for this chemistry. Tetrahydrofuran (THF), 1,4-dioxane, and toluene are commonly used. The solvent can influence catalyst solubility and the rate of different steps in the catalytic cycle, sometimes having a notable effect on the product distribution.[6]

• Temperature: These reactions typically require heating to proceed at a reasonable rate, with temperatures ranging from 65 °C to 110 °C being common.

• Controlling Regioselectivity: The primary challenge is often the suppression of side products, particularly allenes, which arise from nucleophilic attack at the central carbon of the allenyl-palladium intermediate.[6] Screening of ligands and solvents is the most effective strategy to optimize for the desired propargylated product. In some cases, terminally substituting the alkyne (e.g., with a TMS group) can block protonation pathways and prevent the formation of other byproducts.[6]

Detailed Experimental Protocol

This section provides a representative, step-by-step procedure for the palladium-catalyzed decarboxylative propargylation of a generic active methylene nucleophile.

Title: Palladium-Catalyzed Decarboxylative Propargylation of Diethyl Malonate

Reaction Principle: In this protocol, the enolate of diethyl malonate, generated in situ, acts as the carbon nucleophile. It attacks the palladium-propargyl complex formed from ethyl prop-2-yn-1-yl carbonate, leading to the formation of diethyl 2-(prop-2-yn-1-yl)malonate after decarboxylation and reductive elimination.

Caption: General workflow for decarboxylative propargylation.

Materials & Equipment

• Reagents:

  • Diethyl malonate (Nucleophile)

  • Sodium hydride (NaH), 60% dispersion in mineral oil (Base)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (Catalyst)

  • 1,3-Bis(diphenylphosphino)propane (dppp) (Ligand)

  • Ethyl prop-2-yn-1-yl carbonate (Propargylating Agent)

  • Anhydrous Tetrahydrofuran (THF) (Solvent)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (for extraction)

  • Brine (saturated aq. NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment:

  • Schlenk flask or oven-dried round-bottom flask with a septum

  • Magnetic stirrer and stir bars

  • Inert atmosphere line (Argon or Nitrogen) with bubbler

  • Syringes and needles

  • Condenser

  • Heating mantle with temperature controller

  • Standard glassware for workup (separatory funnel, beakers, etc.)

  • Rotary evaporator

  • Flash chromatography system

Step-by-Step Procedure

• Reaction Setup: Place a magnetic stir bar into a Schlenk flask. Assemble the flask with a condenser and ensure the system is flame-dried or oven-dried. Allow the apparatus to cool to room temperature under a positive pressure of Argon.

• Reagent Addition (under Argon): To the flask, add sodium hydride (1.2 equivalents). Carefully weigh and add the palladium catalyst (e.g., 2.5 mol % Pd₂(dba)₃) and the ligand (e.g., 10 mol % dppp).

• Solvent and Nucleophile Addition: Add anhydrous THF (to achieve approx. 0.2 M concentration) via syringe. Begin stirring. Slowly add diethyl malonate (1.0 equivalent) via syringe. Stir the mixture at room temperature for 30 minutes to allow for complete deprotonation (cessation of H₂ evolution).

• Substrate Addition: Add ethyl prop-2-yn-1-yl carbonate (1.1 equivalents) dropwise via syringe to the stirred suspension.

• Reaction Conditions: Heat the reaction mixture to 80 °C using a pre-heated oil bath. Maintain the temperature and allow the reaction to stir for 12-24 hours.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or GC-MS.

• Work-up: Once the reaction is complete (consumption of starting material), cool the flask to room temperature. Carefully and slowly quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

• Extraction: Wash the organic layer sequentially with water and then brine. Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure propargylated product.

• Characterization: Confirm the structure and purity of the isolated product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS).

Data Summary: Influence of Reaction Parameters

The following table summarizes expected trends in how reaction parameters can influence the yield and regioselectivity of the decarboxylative propargylation, based on findings in the literature.[6] The ratio of Propargyl (desired) to Allenyl (side product) is a key metric of success.

Entry	Pd Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Yield (%)	Propargyl:Allenyl Ratio
1	Pd₂(dba)₃ (2.5)	PPh₃ (10)	THF	65	75	~85:15
2	Pd₂(dba)₃ (2.5)	dppe (10)	THF	65	82	>95:5
3	Pd₂(dba)₃ (2.5)	Xantphos (10)	Dioxane	100	90	>98:2
4	Pd(PPh₃)₄ (5)	None	Toluene	110	60	~70:30

This data is representative and intended to illustrate trends. Actual results will vary based on the specific nucleophile and precise conditions.

Troubleshooting & Safety Precautions

• Low Yield: May result from an inactive catalyst (ensure proper storage and handling), insufficient exclusion of air/moisture (use Schlenk techniques and anhydrous solvents), or incorrect temperature.

• Poor Regioselectivity: This is the most common issue. If significant amounts of the allenyl isomer are formed, a screen of different phosphine ligands (varying bite angle and electronics, e.g., dppe, dppp, Xantphos) and solvents is the first step.

• Safety: Palladium compounds and phosphine ligands should be handled in a fume hood with appropriate personal protective equipment (PPE). Sodium hydride is a flammable solid that reacts violently with water; handle with extreme care under an inert atmosphere. The reaction should be performed in a well-ventilated area.

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Application Notes and Protocols for Azide-Alkyne Cycloaddition with Ethyl Prop-2-yn-1-yl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power and Precision of Click Chemistry

The azide-alkyne cycloaddition, a cornerstone of "click chemistry," offers a highly efficient and reliable method for forging stable triazole linkages.[1][2] This reaction's modularity, high yields, and tolerance of a wide array of functional groups have cemented its role in diverse fields, from drug discovery and bioconjugation to materials science.[3][4][5] The reaction is characterized by its stereospecificity and the formation of only byproducts that are easily removed, often without the need for chromatographic purification.[2][6]

This guide provides detailed protocols and expert insights for the use of ethyl prop-2-yn-1-yl carbonate as the alkyne component in both copper-catalyzed (CuAAC) and ruthenium-catalyzed (RuAAC) azide-alkyne cycloaddition reactions. While the uncatalyzed Huisgen 1,3-dipolar cycloaddition requires high temperatures and often yields a mixture of 1,4- and 1,5-regioisomers, metal catalysis provides remarkable control over the reaction outcome.[1][7][8] Copper(I) catalysts exclusively yield the 1,4-disubstituted 1,2,3-triazole, whereas ruthenium catalysts selectively produce the 1,5-disubstituted isomer.[2][9] This regiocomplementarity is a powerful tool for the directed synthesis of specific triazole-containing architectures.

Ethyl prop-2-yn-1-yl carbonate is a versatile building block, incorporating a terminal alkyne for cycloaddition and a carbonate group that can serve as a stable linkage or be further modified. The protocols herein are designed to be robust starting points for your specific research needs.

Safety First: Handling Azides with Caution

Organic and inorganic azides are high-energy molecules and should be handled with extreme care. They can be sensitive to heat, shock, and friction, potentially leading to explosive decomposition.[10][11]

Key Safety Precautions:

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[12]

• The use of a blast shield is highly recommended.[12]

• Avoid using metal spatulas for transferring azides to prevent the formation of highly sensitive heavy metal azides.[10][13]

• Never use halogenated solvents like dichloromethane or chloroform with azides, as this can form explosive di- and tri-azidomethane.[11][13]

• Store azides at or below room temperature, away from light.[11][14]

• Azide-containing waste should be collected in a dedicated, clearly labeled container and kept separate from acidic waste to prevent the formation of toxic and explosive hydrazoic acid.[11][13]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Synthesis of 1,4-Disubstituted Triazoles

The CuAAC reaction is the quintessential "click" reaction, proceeding under mild, often aqueous, conditions to exclusively yield the 1,4-disubstituted triazole isomer.[15][16] The active catalyst is the copper(I) ion, which is typically generated in situ from a copper(II) salt, such as copper(II) sulfate (CuSO₄), and a reducing agent, most commonly sodium ascorbate.[8][17] The addition of a ligand, such as tris(benzyltriazolylmethyl)amine (TBTA) or tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is crucial for stabilizing the Cu(I) oxidation state and preventing catalyst disproportionation and oxidative side reactions.[18][19]

Proposed CuAAC Reaction Scheme

Detailed Protocol for CuAAC with Ethyl Prop-2-yn-1-yl Carbonate

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• Azide of interest

• Ethyl prop-2-yn-1-yl carbonate

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Solvent: e.g., a 1:1 mixture of t-butanol and water, or DMSO

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of your reagents. For example:

    • A 100 mM solution of CuSO₄·5H₂O in deoxygenated water.

    • A 1 M solution of sodium ascorbate in deoxygenated water (prepare fresh).

    • A 100 mM solution of TBTA in DMSO.

  • To prevent oxidation of the Cu(I) catalyst, it is recommended to degas all aqueous solutions by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Reaction Setup:

  • In a suitable reaction vial, dissolve the azide (1.0 equivalent) and ethyl prop-2-yn-1-yl carbonate (1.0-1.2 equivalents) in the chosen solvent.

  • Add the ligand solution (e.g., TBTA, 1-5 mol%).

  • Add the CuSO₄ solution (1-5 mol%).

  • Purge the reaction mixture with an inert gas for 5-10 minutes.

• Initiation and Reaction:

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution (5-10 mol%) to the reaction mixture.

  • Stir the reaction at room temperature.

  • Monitor the reaction progress by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 1-24 hours.

• Work-up and Purification:

  • Once the reaction is complete, the product can often be isolated by simple extraction. If the product is soluble in an organic solvent like ethyl acetate, dilute the reaction mixture with water and extract with the organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • If necessary, the product can be further purified by column chromatography on silica gel.

Parameter	Recommended Range	Rationale & Expert Insights
Azide:Alkyne Ratio	1:1 to 1:1.2	A slight excess of the alkyne can help drive the reaction to completion.
Copper Catalyst	1-5 mol%	Lower catalyst loading is often sufficient, minimizing potential side reactions and simplifying purification.
Reducing Agent	5-10 mol%	An excess of sodium ascorbate ensures the maintenance of the active Cu(I) state.
Ligand	1-5 mol%	Ligands like TBTA or THPTA stabilize the Cu(I) catalyst, accelerate the reaction, and can reduce biomolecule damage in bioconjugation applications.[18]
Solvent	t-BuOH/H₂O, DMSO, DMF, THF	The choice of solvent depends on the solubility of the substrates. For biomolecules, aqueous buffers are preferred.
Temperature	Room Temperature	Most CuAAC reactions proceed efficiently at ambient temperature.

Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): Accessing 1,5-Disubstituted Triazoles

The RuAAC reaction provides a powerful synthetic route to 1,5-disubstituted 1,2,3-triazoles, a regioisomer that is not accessible through the copper-catalyzed pathway.[6] A key advantage of RuAAC is its ability to accommodate both terminal and internal alkynes, significantly broadening its synthetic utility. Commonly used catalysts include pentamethylcyclopentadienyl (Cp) ruthenium complexes such as [CpRuCl(PPh₃)₂] and [Cp*RuCl(COD)].

The proposed mechanism for RuAAC involves the oxidative coupling of the azide and alkyne to form a six-membered ruthenacycle intermediate, followed by reductive elimination to yield the triazole product.[6]

Proposed RuAAC Reaction Scheme

Detailed Protocol for RuAAC with Ethyl Prop-2-yn-1-yl Carbonate

This protocol is a general guideline and may require optimization for your specific azide and desired reaction scale.

Materials:

• Azide of interest

• Ethyl prop-2-yn-1-yl carbonate

• Ruthenium catalyst, e.g., [CpRuCl(COD)] or [CpRuCl(PPh₃)₂]

• Anhydrous, non-protic solvent, e.g., toluene, benzene, or THF

Procedure:

• Reaction Setup:

  • To a flame-dried reaction vessel under an inert atmosphere (argon or nitrogen), add the ruthenium catalyst (1-5 mol%).

  • Add the anhydrous solvent (e.g., toluene).

  • In a separate flask, prepare a solution of the azide (1.0 equivalent) and ethyl prop-2-yn-1-yl carbonate (1.0-1.2 equivalents) in the same anhydrous solvent.

  • Add the substrate solution to the catalyst suspension.

• Reaction Conditions:

  • Stir the reaction mixture at the desired temperature. Temperatures can range from room temperature to 80°C, depending on the reactivity of the substrates and the chosen catalyst.

  • Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to afford the pure 1,5-disubstituted triazole.

Parameter	Recommended Range	Rationale & Expert Insights
Azide:Alkyne Ratio	1:1 to 1:1.2	A slight excess of the alkyne is often beneficial.
Ruthenium Catalyst	1-5 mol%	[CpRuCl(COD)] is often more active at lower temperatures, while [CpRuCl(PPh₃)₂] may require heating.
Solvent	Toluene, Benzene, Dioxane, THF	Anhydrous, non-protic solvents are essential for optimal catalyst performance.
Temperature	Room Temperature to 80°C	The optimal temperature depends on the specific catalyst and substrates. Start at room temperature with [Cp*RuCl(COD)] and consider heating for less reactive substrates.
Atmosphere	Inert (Argon or Nitrogen)	An inert atmosphere is crucial to prevent catalyst deactivation.

Troubleshooting and Final Considerations

• Low or No Yield in CuAAC: This is often due to the oxidation of the Cu(I) catalyst. Ensure all solvents are thoroughly deoxygenated and maintain an inert atmosphere. The quality of the sodium ascorbate is also critical; use a freshly prepared solution.

• Side Reactions: In CuAAC, oxidative homocoupling of the alkyne (Glaser coupling) can be a side reaction. This can be minimized by ensuring a sufficient excess of the reducing agent and maintaining an oxygen-free environment.

• Purification Challenges: The triazole products are often polar. If purification by column chromatography is necessary, a polar eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes) may be required.

By leveraging the distinct regiochemical outcomes of the copper- and ruthenium-catalyzed azide-alkyne cycloadditions, researchers can precisely engineer molecular architectures incorporating the stable and versatile 1,2,3-triazole linkage. The use of ethyl prop-2-yn-1-yl carbonate provides a valuable building block for these powerful synthetic transformations.

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• Amblard, F., Cho, J. H., & Schinazi, R. F. (2009). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews, 109(9), 4207–4220. [Link]

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The Synthesis of Substituted Allenes from Ethyl Prop-2-yn-1-yl Carbonate: A Detailed Guide for Researchers

Abstract

This comprehensive technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of the synthesis of substituted allenes from ethyl prop-2-yn-1-yl carbonate. Allenes, with their unique axially chiral structure and versatile reactivity, are increasingly important building blocks in organic synthesis and medicinal chemistry. This document elucidates the primary synthetic strategies, focusing on transition metal-catalyzed methodologies. It offers in-depth mechanistic insights, step-by-step experimental protocols, and a thorough discussion of the scope and limitations of these transformations, empowering researchers to effectively incorporate these methods into their synthetic endeavors.

Introduction: The Allene Moiety - A Unique Functional Group

Allenes are a fascinating class of organic compounds characterized by the presence of two cumulative carbon-carbon double bonds (C=C=C). This arrangement imparts a unique linear geometry and, in appropriately substituted cases, axial chirality. Once considered mere curiosities, allenes are now recognized as valuable intermediates in the synthesis of complex natural products and pharmaceuticals.[1][2] Their rich chemistry allows for a diverse range of transformations, making them attractive synthons for the construction of intricate molecular architectures.

The preparation of substituted allenes from readily available starting materials is a key focus in modern organic synthesis. Ethyl prop-2-yn-1-yl carbonate and its derivatives have emerged as versatile and efficient precursors for the generation of a wide array of substituted allenes through various transition metal-catalyzed reactions.[3][4] This guide will delve into the most prevalent and reliable methods for achieving this transformation.

Key Synthetic Methodologies

The conversion of ethyl prop-2-yn-1-yl carbonate to substituted allenes is predominantly achieved through transition metal catalysis, with palladium, copper, and nickel complexes being the most effective. These methods typically involve the reaction of the propargylic carbonate with a suitable nucleophile, leading to the formation of the allene via an S(_N)2' pathway.

Palladium and Copper Co-Catalyzed Synthesis of Arylated Allenes

A robust and widely applicable method for the synthesis of arylated allenes involves a bimetallic copper/palladium-catalyzed multicomponent reaction of propargyl carbonates, aryl iodides, and a diboron species.[3][4] This approach allows for the in-situ generation of an allenylboron intermediate, which then participates in a Suzuki-Miyaura cross-coupling reaction.

Mechanism of Action:

The proposed mechanism for this transformation is depicted below. The reaction is initiated by the copper-catalyzed borylation of the propargylic carbonate. The resulting allenylboron species then undergoes a palladium-catalyzed Suzuki-Miyaura coupling with the aryl iodide to afford the desired substituted allene.

Caption: Simplified catalytic cycle for the Ni-catalyzed synthesis of substituted allenes.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of a representative substituted allene, 1-phenyl-1,2-butadiene, from ethyl but-2-yn-1-yl carbonate and phenylboronic acid, adapted from established general procedures. [3][4]

Materials and Equipment

• Reagents: Ethyl but-2-yn-1-yl carbonate, phenylboronic acid, Pd(PPh₃)₄, CuI, K₂CO₃, THF (anhydrous), Diethyl ether, Saturated aqueous NH₄Cl, Brine, Anhydrous MgSO₄.

• Equipment: Round-bottom flask, magnetic stirrer, reflux condenser, nitrogen inlet, syringe, separatory funnel, rotary evaporator, column chromatography setup, silica gel.

Step-by-Step Protocol

Experimental Workflow:

Caption: General experimental workflow for the synthesis of substituted allenes.

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Pd(PPh₃)₄ (5 mol%), CuI (10 mol%), and K₂CO₃ (2.0 equiv.).

• Reagent Addition: Add anhydrous THF, followed by ethyl but-2-yn-1-yl carbonate (1.0 equiv.) and phenylboronic acid (1.2 equiv.) via syringe.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and quench with saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure substituted allene. [5][6][7]

Characterization of a Representative Product: 1-Phenyl-1,2-butadiene

For the product 1-phenyl-1,2-butadiene, the following spectroscopic data would be expected:

Spectroscopic Data	Characteristic Signals
¹H NMR (CDCl₃)	Multiplets in the aromatic region (δ 7.2-7.4 ppm), a multiplet for the allenic proton (δ ~5.5 ppm), a quartet for the methylene protons (δ ~2.1 ppm), and a triplet for the methyl protons (δ ~1.1 ppm).
¹³C NMR (CDCl₃)	A signal for the central allenic carbon (C=C =C) around δ 200 ppm, signals for the other two allenic carbons ( C =C=C ) in the range of δ 90-110 ppm, and signals for the aromatic and aliphatic carbons.
IR (neat)	A characteristic absorption band for the asymmetric stretching of the C=C=C bond in the range of 1950-1970 cm⁻¹. [8][9]

Table 2: Expected spectroscopic data for 1-phenyl-1,2-butadiene.

Conclusion and Future Perspectives

The synthesis of substituted allenes from ethyl prop-2-yn-1-yl carbonate and its derivatives has become a highly efficient and versatile tool in modern organic synthesis. The palladium, copper, and nickel-catalyzed methodologies discussed in this guide offer reliable and practical routes to a diverse range of allenic structures. The continued development of novel catalytic systems with enhanced activity, selectivity, and broader substrate scope will undoubtedly further expand the synthetic utility of this important class of molecules. The application of these methods in the synthesis of complex natural products and pharmaceutically active compounds is an area of ongoing and future research.

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• 5. Pd/Xu-Phos-catalyzed asymmetric elimination of fully substituted enol triflates into axially chiral trisubstituted allenes - PMC [pmc.ncbi.nlm.nih.gov]
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Ethyl Prop-2-yn-1-yl Carbonate: A Versatile Reagent for Asymmetric Synthesis of Chiral Allenes

Introduction: The quest for stereochemically pure compounds is a cornerstone of modern drug discovery and development. Chiral allenes, molecules possessing axial chirality, are increasingly recognized as valuable building blocks in the synthesis of complex natural products and pharmaceuticals. Ethyl prop-2-yn-1-yl carbonate has emerged as a key reagent in the catalytic, enantioselective synthesis of these important structural motifs. This technical guide provides an in-depth exploration of its application in palladium-catalyzed asymmetric synthesis, offering detailed mechanistic insights and field-proven experimental protocols for researchers and scientists in organic synthesis and medicinal chemistry.

The Significance of Ethyl Prop-2-yn-1-yl Carbonate in Asymmetric Catalysis

Ethyl prop-2-yn-1-yl carbonate is a readily accessible and highly versatile propargylic electrophile. Its utility in asymmetric synthesis primarily lies in its participation in palladium-catalyzed reactions, most notably the Trost Asymmetric Allylic Alkylation (AAA).[1][2][3] In these transformations, the propargyl carbonate undergoes oxidative addition to a palladium(0) catalyst, forming a key π-allyl palladium intermediate. This intermediate can then be intercepted by a variety of nucleophiles to generate a diverse array of chiral products. The carbonate leaving group is particularly advantageous as its departure as carbon dioxide and an alkoxide is irreversible, driving the reaction forward.

The reaction of ethyl prop-2-yn-1-yl carbonate with "soft" carbon nucleophiles, such as malonates, in the presence of a chiral palladium catalyst provides a direct and atom-economical route to enantioenriched allenes. The stereochemical outcome of this transformation is dictated by the chiral ligand coordinated to the palladium center, with the Trost ligands being particularly effective in inducing high levels of enantioselectivity.[3]

Mechanistic Insights: The Palladium-Catalyzed Asymmetric Allenylation

The generally accepted mechanism for the palladium-catalyzed asymmetric reaction of ethyl prop-2-yn-1-yl carbonate with a soft nucleophile, such as dimethyl malonate, is depicted below. The catalytic cycle illustrates the key steps involved in the transformation of the achiral starting materials into a chiral allene.

Figure 1. Catalytic cycle for the palladium-catalyzed asymmetric allenylation.

The catalytic cycle commences with the coordination of the palladium(0) complex, bearing a chiral ligand (L*), to the alkyne of ethyl prop-2-yn-1-yl carbonate. This is followed by an oxidative addition step where the carbon-oxygen bond of the carbonate is cleaved, leading to the formation of a chiral π-allylpalladium(II) intermediate and the release of the ethyl carbonate anion. This anion subsequently decomposes to carbon dioxide and ethoxide. The deprotonated nucleophile, generated by a base, then attacks the central carbon of the π-allyl ligand from the face opposite to the palladium metal. This outer-sphere nucleophilic attack is the stereochemistry-determining step, with the chiral ligand environment dictating the facial selectivity of the attack and thus the axial chirality of the resulting allene.[4] Finally, reductive elimination regenerates the palladium(0) catalyst, which can then enter the next catalytic cycle.

Application Notes and Protocols

This section provides detailed protocols for the preparation of the starting material, ethyl prop-2-yn-1-yl carbonate, and its subsequent use in a palladium-catalyzed asymmetric allenylation reaction.

Protocol 1: Synthesis of Ethyl Prop-2-yn-1-yl Carbonate

This protocol describes the synthesis of ethyl prop-2-yn-1-yl carbonate from propargyl alcohol and ethyl chloroformate.

Materials:

• Propargyl alcohol (1.0 eq)[5]

• Pyridine (1.2 eq)

• Ethyl chloroformate (1.1 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane and propargyl alcohol.

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine to the stirred solution.

• Add ethyl chloroformate dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford pure ethyl prop-2-yn-1-yl carbonate.

Purification and Characterization: The purity of the synthesized ethyl prop-2-yn-1-yl carbonate should be assessed by ¹H NMR, ¹³C NMR, and mass spectrometry. The compound should be stored under an inert atmosphere at low temperature to prevent decomposition.

Protocol 2: Palladium-Catalyzed Asymmetric Allenylation of Dimethyl Malonate

This protocol details the enantioselective synthesis of a chiral allene from ethyl prop-2-yn-1-yl carbonate and dimethyl malonate using a palladium catalyst with a chiral Trost ligand.

Materials:

• Ethyl prop-2-yn-1-yl carbonate (1.0 eq)

• Dimethyl malonate (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

• (1R,2R)-N,N'-Bis[2-(diphenylphosphino)benzoyl]cyclohexane-1,2-diamine ((R,R)-Trost Ligand) (7.5 mol%)

• Cesium carbonate (Cs₂CO₃) (1.5 eq)

• Toluene, anhydrous

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Experimental Workflow:

Figure 2. Workflow for the palladium-catalyzed asymmetric allenylation.

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add Pd₂(dba)₃ (2.5 mol%) and the (R,R)-Trost Ligand (7.5 mol%).

• Add anhydrous toluene and stir the mixture at room temperature for 30 minutes until a homogeneous solution is formed.

• To this catalyst solution, add ethyl prop-2-yn-1-yl carbonate (1.0 eq), dimethyl malonate (1.2 eq), and cesium carbonate (1.5 eq).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired chiral allene.

Data Presentation:

The following table summarizes representative data for the palladium-catalyzed asymmetric allenylation of various propargylic carbonates with soft nucleophiles, demonstrating the high yields and enantioselectivities achievable with this methodology.

Entry	Propargylic Carbonate	Nucleophile	Ligand	Solvent	Yield (%)	ee (%)	Reference
1	Ethyl (4-phenylbuta-2,3-dien-1-yl) carbonate	Thiochromanone derivative	Axially chiral bisphosphine	THF	98	>99	[1]
2	Racemic 2,3-allenylic carbonates	Malonates	(R)-(-)-DTBM-SEGPHOS	Toluene	90-96	90-96	[6]
3	Racemic allenyl carbonates	Indanone-derived β-ketoesters	Chiral diphosphine	Toluene	up to 99	up to 98	[7]

Troubleshooting and Optimization:

• Low Yield: Ensure all reagents and solvents are anhydrous. The palladium catalyst and ligand are sensitive to air and moisture. Degassing the solvent prior to use is recommended. The quality of the propargylic carbonate is also crucial; it should be freshly prepared or purified before use.

• Low Enantioselectivity: The choice of chiral ligand is critical. The Trost ligands are generally effective, but other chiral phosphine ligands may provide better results for specific substrates. The solvent can also influence enantioselectivity; screening different anhydrous, non-polar solvents may be beneficial. Reaction temperature can also be optimized; running the reaction at lower temperatures may improve enantioselectivity, albeit at the cost of a longer reaction time.

• Incomplete Reaction: If the reaction stalls, gentle heating may be required. However, this can sometimes lead to a decrease in enantioselectivity. The base used can also affect the reaction rate; stronger bases may accelerate the reaction but can also lead to side products.

Conclusion

Ethyl prop-2-yn-1-yl carbonate is a powerful and versatile reagent for the asymmetric synthesis of chiral allenes via palladium-catalyzed allylic alkylation. The protocols and insights provided in this guide offer a solid foundation for researchers to successfully employ this methodology in their synthetic endeavors. The ability to construct axially chiral centers with high enantioselectivity under mild conditions makes this a valuable tool in the synthesis of complex molecules for drug discovery and development. Further exploration of different nucleophiles and the development of even more efficient and selective catalytic systems will undoubtedly continue to expand the utility of this important reagent.

References

• Palladium-Catalyzed Enantiospecific Reaction of Propargylic Carbonates with Phenols: Cascade Chirality Transfer. Organic Letters, 2003 , 5(18), 3293-3296. [Link]

• Palladium-catalyzed asymmetric allenylic alkylation: construction of multiple chiral thiochromanone derivatives. Chemical Science, 2023 , 14, 5586-5592. [Link]

• Tsuji–Trost reaction. In Wikipedia. [Link]

• Trost Asymmetic Allylation Alkylation. SynArchive. [Link]

• Palladium-Catalyzed Asymmetric Synthesis of Axially Chiral Allenes: A Synergistic Effect of Dibenzalacetone on High Enantioselectivity. Journal of the American Chemical Society, 2001 , 123(8), 1779-1780. [Link]

• Synthesis of Allenes by Catalytic Coupling of Propargyl Carbonates with Aryl Iodides in the Presence of Diboron Species. The Journal of Organic Chemistry, 2015 , 80(24), 12516-12523. [Link]

• Synthesis of Chiral Endocyclic Allenes by Palladium‐Catalyzed Asymmetric Annulation Followed by Cope Rearrangement. Angewandte Chemie International Edition, 2021 , 60(28), 15535-15542. [Link]

• Palladium‐catalysed asymmetric annulations of Morita–Baylis–Hillman carbonates with allenes or alkenes via migratory insertion. Nature Communications, 2021 , 12, 455. [Link]

• Palladium-Catalyzed Stereoselective Construction of 1,3-Stereocenters Displaying Axial and Central Chirality via Asymmetric Allenylic Alkylation of Indanone β-Ketoesters. Catalysts, 2023 , 13(4), 654. [Link]

• The synthesis of allenes by Cu(I)-catalyzed regio- and stereoselective reduction of propargylic carbonates with hydrosilanes. Chemical Communications, 2009 , (41), 6291-6293. [Link]

• Palladium-catalyzed asymmetric allenylic alkylation: construction of multiple chiral thiochromanone derivatives. Chemical Science, 2023 , 14, 5586-5592. [Link]

• Palladium-Catalyzed Asymmetric Alkylation of 2,3-Alkadienyl Phosphates. Synthesis of Optically Active 2-(2,3-Alkadienyl)malonates. Tetrahedron Letters, 1996 , 37(40), 7185-7188. [Link]

• Synthesis of ethyl propyl carbonate by transesterification of diethyl carbonate with n-propanol over K2CO3/MgO catalyst. Petrochemical Technology, 2009 , 38(9), 989-993. [Link]

• Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates. Organic Letters, 2020 , 22(9), 3566-3569. [Link]

• Process for synthesizing ethyl propiolate.

• ethyl n-methylcarbamate. Organic Syntheses. [Link]

• Propargyl alcohol. In Wikipedia. [Link]

• Process for purifying ethylene carbonate, process for producing...

• A METHOD AND PLANT FOR PURIFYING ETHYLENE CARBONATE. European Patent Office, EP 4467216 A1. [Link]

• Organic solvent-free process for the synthesis of propylene carbonate from supercritical carbon dioxide and propylene oxide catalyzed by insoluble ion exchange resins. Green Chemistry, 2004 , 6, 305-308. [Link]

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Application Note: Regioselective Alkylation and Annulation Using Ethyl Prop-2-yn-1-yl Carbonate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

Ethyl prop-2-yn-1-yl carbonate (CAS: 107820-22-4), commonly known as ethyl propargyl carbonate, is a highly versatile bifunctional building block in modern transition-metal catalysis. Featuring both a terminal alkyne and an excellent leaving group (ethyl carbonate), it serves as a premier precursor for generating highly reactive σ -allenylmetal and π -propargylmetal intermediates.

The true power of this substrate lies in its capacity for regioselective alkylation . When subjected to palladium(0) catalysis, the oxidative addition of the propargyl carbonate liberates CO2​ and an ethoxide anion, driving the irreversible formation of a σ -allenylpalladium(II) complex. The regioselectivity of subsequent nucleophilic attacks or insertions is governed by the steric environment of the terminal alkyne and the electronic nature of the metal center.

Recent advancements have leveraged this intermediate for complex cascade reactions, most notably the multicomponent synthesis of polysubstituted aminopyrroles via a triple isocyanide insertion cascade . Alternatively, ruthenium catalysis can be employed to perform highly regioselective trans-additions of silanes across the alkyne, leaving the carbonate intact for late-stage allylic substitution .

Catalytic Pathway Visualization

The following diagram illustrates the mechanistic causality behind the palladium-catalyzed multicomponent annulation. Notice that the isocyanide acts as both a reactant and a ligand, eliminating the need for exogenous phosphines.

Figure 1: Catalytic cycle of Pd-catalyzed regioselective multicomponent annulation.

Quantitative Data: Reaction Optimization

The success of the regioselective annulation is highly dependent on the choice of base and solvent. The table below summarizes the optimization data, demonstrating why specific reagents are mandated in the protocol.

Table 1: Optimization of Conditions for Aminopyrrole Synthesis

Entry	Precatalyst (5 mol%)	Base (1.1 equiv)	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	Pd(OAc)₂	None	DMF	50	0	Lack of proton shuttle halts cyclization.
2	Pd(OAc)₂	K₂CO₃	DMF	50	0	Inorganic bases are insoluble/ineffective.
3	Pd(OAc)₂	Et₃N	DMF	50	Trace	Tertiary amines cannot facilitate tautomerization.
4	Pd(OAc)₂	Benzylamine	DMF	50	11	Competing nucleophilic attack by the amine.
5	Pd(OAc)₂	tert-Butylamine	DMF	50	65	Steric bulk prevents amine nucleophilic attack.
6	Pd(OAc)₂	tert-Butylamine	THF	50	78	Improved solubility of the Pd-intermediates.
7	Pd(OAc)₂	tert-Butylamine	THF	80	85	Optimal thermal activation for triple insertion.

Experimental Workflow & Protocols

Workflow Visualization

Figure 2: Standard experimental workflow for Pd-catalyzed propargylic multicomponent reactions.

Protocol A: Pd-Catalyzed Multicomponent Synthesis of Aminopyrroles

This protocol details the synthesis of highly substituted aminopyrroles using ethyl prop-2-yn-1-yl carbonate, an isocyanide, and an alcohol.

Expertise & Causality Note: Why use Pd(OAc)2​ without exogenous phosphine ligands? In traditional Tsuji-Trost allylic alkylations, phosphines are critical for stabilizing the Pd(0) species. However, in this specific multicomponent reaction, the isocyanide reactant (t-BuNC) acts as a strong σ -donor ligand. Introducing phosphines would competitively bind to the palladium center, inhibiting the crucial triple isocyanide insertion cascade required to form the ketenimine intermediate.

Materials Required:

• Ethyl prop-2-yn-1-yl carbonate (0.2 mmol, 1.0 equiv)

• tert-Butyl isocyanide (0.8 mmol, 4.0 equiv)

• Ethanol (1.0 mmol, 5.0 equiv)

• tert-Butylamine (0.22 mmol, 1.1 equiv)

• Pd(OAc)2​ (0.01 mmol, 5 mol%)

• Anhydrous THF (1.0 mL)

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)2​ (2.2 mg, 5 mol%). Evacuate and backfill the tube with Argon three times to ensure an inert atmosphere.

• Reagent Addition: Inject anhydrous THF (1.0 mL) followed by ethyl prop-2-yn-1-yl carbonate (25.6 mg, 0.2 mmol).

• Ligand/Reactant Introduction: Add tert-butyl isocyanide (90.5 µL, 0.8 mmol), ethanol (58.3 µL, 1.0 mmol), and tert-butylamine (23.1 µL, 0.22 mmol) sequentially via a microsyringe.

  • Self-Validating Step: The solution should turn from a pale yellow to a deeper orange/red upon the addition of the isocyanide, indicating the successful formation of the isocyanide-ligated palladium complex.

• Thermal Activation: Seal the Schlenk tube and submerge it in a pre-heated oil bath at 80 °C. Stir vigorously for 8 hours.

• Reaction Monitoring: Monitor the consumption of the propargyl carbonate via TLC (Hexanes/EtOAc 4:1, KMnO4​ stain). The starting material appears as a fast-eluting spot that rapidly oxidizes the stain.

  • Troubleshooting: The formation of palladium black (a fine dark precipitate) before 4 hours indicates premature catalyst decomposition, likely due to oxygen ingress or insufficient isocyanide coordination. If this occurs, abort, re-degas solvents, and restart.

• Workup: Cool the mixture to room temperature. Dilute with EtOAc (10 mL) and wash with water (2 × 5 mL) and brine (5 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluent: Hexanes/EtOAc gradient) to afford the pure polysubstituted aminopyrrole.

Protocol B: Ru-Catalyzed Regioselective Trans-Addition

While palladium catalysis drives complex annulations, ruthenium complexes exploit ethyl prop-2-yn-1-yl carbonate for the synthesis of functionalized vinylsilanes via highly regioselective trans-addition of silanes .

Expertise & Causality Note: The ethyl carbonate moiety remains intact during this initial addition. Because ruthenium does not readily undergo oxidative addition into the C-O bond of the carbonate under these specific conditions, the carbonate acts purely as an electron-withdrawing directing group, forcing the silane to add trans across the alkyne. This leaves the carbonate available as a leaving group for subsequent nucleophilic allylic substitution.

Step-by-Step Methodology:

• Catalyst Loading: In an argon-filled glovebox, charge a vial with [Ru(C5​Me5​)(MeCN)3​][PF6​] (1 mol%).

• Reaction Setup: Dissolve the catalyst in anhydrous CH2​Cl2​ (0.5 M relative to substrate). Add ethyl prop-2-yn-1-yl carbonate (1.0 equiv) and triethylsilane ( HSiEt3​ , 1.2 equiv).

• Stirring: Stir at room temperature for 2 hours. The reaction is highly exothermic initially; ensure proper heat dissipation if scaling up.

• Isolation: Filter the mixture through a short pad of silica gel to remove the ruthenium catalyst, eluting with diethyl ether. Evaporate the solvent to yield the Z-vinylsilane product in >90% yield.

References

• Title : Palladium-Catalyzed Three-Component Reaction of Propargyl Carbonates, Isocyanides, and Alcohols or Water: Switchable Synthesis of Pyrroles and Its Bicyclic Analogues Source : Organic Letters, ACS Publications URL :[Link]

• Title : Ruthenium-Catalyzed Nucleophilic Allylic Substitution Reactions from β-Silylated Allylic Carbonates Source : Organometallics, ACS Publications URL :[Link]

• Title : Highly Regioselective Synthesis of 2,3-Disubstituted Indenes via a Novel Palladium-Catalyzed Cyclization Reaction of Propargylic Carbonates with Carbon Nucleophiles Source : Organic Letters, ACS Publications URL :[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Palladium Catalyst Loading for Ethyl Prop-2-yn-1-yl Carbonate Synthesis

Welcome to the Technical Support Center for palladium-catalyzed reactions. As Senior Application Scientists, we have designed this guide for researchers, chemists, and drug development professionals who are working with or planning to work on reactions involving propargylic carbonates, such as ethyl prop-2-yn-1-yl carbonate. The efficiency and success of these transformations are critically dependent on the precise optimization of the palladium catalyst loading.

This resource moves beyond simple protocols to provide in-depth troubleshooting guides and FAQs, grounded in mechanistic principles and field-proven experience. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve reproducible, high-yielding results.

Core Principles of Catalyst Optimization

Optimizing catalyst loading is a balancing act. While higher loading can increase reaction rates, it also elevates costs and can promote undesirable side reactions or catalyst decomposition.[1] Conversely, excessively low loading may result in sluggish or incomplete conversion. The "optimal" loading is one that achieves complete conversion in a reasonable timeframe with high selectivity, maximizing the catalyst's Turnover Number (TON) and Turnover Frequency (TOF).

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My reaction shows low or no conversion to the desired product. What should I investigate first?

This is the most common issue in palladium-catalyzed cross-coupling reactions. A systematic approach is essential for diagnosis.[1][2]

Potential Causes & Immediate Actions:

• Inactive Catalyst: The active Pd(0) species is the engine of the catalytic cycle. Its failure to form or its rapid deactivation will halt the reaction.

  • Pre-catalyst Reduction Failure: Many common precursors, like Palladium(II) Acetate (Pd(OAc)₂), must be reduced in situ to the active Pd(0) state.[1][3] This reduction can be inefficient.

    • Solution: Consider switching to a Pd(0) source like Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) to bypass the in-situ reduction step.[4] Alternatively, ensure your reducing agents (often phosphine ligands or amines) are pure and effective.[5]

  • Catalyst Deactivation by Oxygen: Pd(0) is highly sensitive to oxygen, which can oxidize it to an inactive Pd(II) state. Phosphine ligands are also prone to oxidation.[2]

    • Solution: Ensure your reaction setup is rigorously deoxygenated. Use a Schlenk line or glovebox, and properly degas your solvents and reagents using methods like freeze-pump-thaw or by bubbling with an inert gas (Argon or Nitrogen) for an extended period.[2]

• Insufficient Catalyst Loading: For a novel or particularly challenging transformation, the initial catalyst loading may simply be too low to drive the reaction to completion.

  • Solution: As a diagnostic step, increase the catalyst loading significantly (e.g., from 1 mol% to 5 mol%).[1] If conversion is achieved, you can then perform a systematic optimization to find the lowest effective loading.

• Reagent and Ligand Integrity:

  • Ligand Oxidation: Phosphine ligands are crucial for stabilizing the active catalyst and modulating its reactivity.[2][3] They are often air-sensitive.

    • Solution: Store phosphine ligands under an inert atmosphere. If you suspect degradation, use a fresh batch or purify the existing one.

  • Substrate Purity: Impurities in your ethyl prop-2-yn-1-yl carbonate or other starting materials can act as catalyst poisons.[6]

    • Solution: Verify the purity of your starting materials using techniques like NMR or GC-MS.

Troubleshooting Workflow for Low/No Yield

Caption: A logical workflow for diagnosing low-yield reactions.

Q2: I'm observing a black precipitate (palladium black) in my reaction, and the conversion has stopped. What's happening?

The formation of palladium black is a visual indicator of catalyst decomposition. It signifies the aggregation of the catalytically active Pd(0) species into bulk, inactive palladium metal.[1]

Potential Causes & Solutions:

• High Reaction Temperature: Excessive heat can accelerate the rate of ligand dissociation from the metal center, leaving "naked" Pd(0) atoms that rapidly agglomerate.[2]

  • Solution: Lower the reaction temperature and compensate with a longer reaction time.

• Suboptimal Ligand Choice or Concentration: The ligand's job is to stabilize the Pd(0) center. If the ligand is too bulky, not electron-donating enough, or present in too low a concentration, it may not effectively prevent aggregation.

  • Solution: Screen different ligands. Bidentate (two-point binding) phosphine ligands like dppf ([1,1'-Bis(diphenylphosphino)ferrocene]) can offer greater stability than monodentate ligands.[7] Ensure the palladium-to-ligand ratio is appropriate (typically 1:1 to 1:2 for bidentate and 1:2 to 1:4 for monodentate ligands).

• Presence of Oxygen: As mentioned, oxygen can interfere with the catalytic cycle and promote decomposition pathways.[2]

  • Solution: Re-evaluate and improve your inert atmosphere techniques.

Q3: The reaction works, but I'm getting a mixture of products or significant side reactions. How can I improve selectivity?

Palladium-catalyzed reactions of propargylic substrates are known for their potential to yield various products, such as allenes or dienes, depending on the reaction pathway.[8][9] Controlling selectivity is key.

Common Side Reactions & Mitigation Strategies:

• Isomerization to Allenes: The propargyl palladium intermediate can isomerize to an allenyl palladium species, which can lead to allenic products upon reaction with a nucleophile.[8]

  • Influence of Catalyst Loading: Very high catalyst loadings can sometimes favor alternative reaction pathways.

  • Solution: The choice of ligand is paramount in controlling regioselectivity.[8][10] Experiment with ligands that have different steric and electronic properties. For example, ligands with larger bite angles can favor different outcomes.[9]

• Homocoupling: Dimerization of your starting material can occur, especially with highly active catalyst systems.[11]

  • Solution: This is often addressed by slowly adding one of the reagents or by adjusting the base and temperature conditions. Reducing the catalyst loading can sometimes disfavor the bimolecular homocoupling pathway relative to the desired intramolecular or intermolecular reaction.

Frequently Asked Questions (FAQs)

What is a good starting catalyst loading for this reaction?

For initial screening, a palladium loading of 1 to 2 mol% is a common and reasonable starting point. If the reaction is sluggish or you are using less reactive starting materials, starting at 5 mol% may be necessary.[1] Successful optimization can often reduce this to well below 1 mol%.[12]

How do I choose the right palladium precursor?

The choice of precursor affects the ease of catalyst activation and can influence reaction outcomes.

Precursor	Common Form	Oxidation State	Activation Notes
Palladium(II) Acetate	Pd(OAc)₂	Pd(II)	Requires in situ reduction.[3] Common, relatively inexpensive, and versatile.
Tris(dibenzylideneacetone)dipalladium(0)	Pd₂(dba)₃	Pd(0)	Already in the active oxidation state.[4] Can be more reliable but is sensitive to air and light.
Tetrakis(triphenylphosphine)palladium(0)	Pd(PPh₃)₄	Pd(0)	A stable, well-defined Pd(0) source. The coordinated PPh₃ can sometimes act as the ligand, or it can be displaced.[13]
Palladium(II) Chloride	PdCl₂	Pd(II)	Less common for this type of reaction as it can be harder to reduce effectively in situ.

For most applications, Pd(OAc)₂ combined with a suitable phosphine ligand is a robust and cost-effective starting point. If you face issues with catalyst activation, switching to Pd₂(dba)₃ is a logical next step.[4]

What is the role of the ligand and how does it influence catalyst loading?

The ligand is not just a spectator; it is a critical component that dictates the catalyst's stability, activity, and selectivity.[14][15]

• Stability: Electron-rich and sterically bulky ligands (like Buchwald-type biaryl phosphines or N-heterocyclic carbenes) form stable complexes with palladium, preventing decomposition (palladium black formation).[3] A more stable catalyst can often be used at a lower loading because it remains active for a longer duration.

• Activity: The ligand fine-tunes the electronic properties of the palladium center, influencing its reactivity in key steps of the catalytic cycle like oxidative addition and reductive elimination.[11] A highly active ligand may allow for a reduction in catalyst loading or reaction temperature.

• Selectivity: As seen in the troubleshooting section, the steric and electronic properties of the ligand are the primary tool for controlling which reaction pathway is favored.[8][9]

The Catalytic Cycle and Points of Failure

Caption: Generalized catalytic cycle and common catalyst deactivation pathway.

How can I monitor the reaction to optimize catalyst loading effectively?

Visual inspection is not enough. Quantitative monitoring is key to successful optimization.

• Thin-Layer Chromatography (TLC): A simple, fast, and inexpensive way to qualitatively track the consumption of starting material and the formation of the product.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative data. By taking small aliquots from the reaction at regular intervals, you can plot conversion vs. time to determine the reaction rate and endpoint. This is essential for comparing different catalyst loadings.

• In-situ Spectroscopy: Advanced techniques like FTIR or NMR spectroscopy can monitor the reaction in real-time without the need for sampling, providing rich kinetic data.[16]

What are the key safety considerations when handling palladium catalysts?

• Inert Atmosphere: Many palladium catalysts, especially Pd(0) sources and palladium on carbon, can be pyrophoric (ignite spontaneously in air), particularly after use in hydrogenation reactions where they are saturated with hydrogen.[17][18] Always handle them under an inert atmosphere.[18]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a flame-resistant lab coat, and nitrile gloves.[19] For finely divided powders, a dust respirator may be necessary to prevent inhalation.[6][19]

• Storage: Store catalysts in a cool, dry, well-ventilated area away from flammable materials and incompatible substances like strong acids and alcohols.[17][20]

• Waste Disposal: Quench used catalysts carefully. Used palladium on carbon, for example, should be kept wet with water to prevent ignition and disposed of according to institutional guidelines.[18]

Experimental Protocols

Protocol 1: General Procedure for a Test Reaction

Objective: To establish a baseline for conversion before optimization.

• Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., PPh₃, 4 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add the ethyl prop-2-yn-1-yl carbonate (1.0 eq), the coupling partner/nucleophile (1.1 eq), and a suitable base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add the degassed solvent (e.g., Toluene or THF) via syringe.

• Reaction: Heat the reaction to the desired temperature (e.g., 80 °C) and monitor its progress by TLC or GC every hour.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove the catalyst. Proceed with standard aqueous workup and purification.[2]

Protocol 2: Systematic Optimization of Catalyst Loading

Objective: To determine the minimum catalyst loading required for efficient conversion.

• Parallel Setup: Set up a series of identical reactions in parallel (using a multi-well reaction block is ideal).

• Variable Loading: Vary the catalyst loading across the reactions. A good range to test would be: 2.0 mol%, 1.0 mol%, 0.5 mol%, 0.1 mol%, and 0.05 mol%. Keep the palladium-to-ligand ratio constant.

• Constant Conditions: Ensure all other parameters (temperature, concentration, reagent stoichiometry, stirring speed) are identical across all reactions.

• Monitoring: Take an aliquot from each reaction at set time points (e.g., 1h, 2h, 4h, 8h, 24h).

• Analysis: Analyze the aliquots by GC or HPLC using an internal standard to determine the % conversion for each reaction at each time point.

• Data Evaluation: Plot % conversion vs. time for each catalyst loading. The optimal loading is the lowest amount that achieves >95% conversion in your desired timeframe. Calculate the Turnover Number (TON = moles of product / moles of catalyst) for each successful run to quantify catalyst efficiency.

Example Optimization Data Table

Entry	Pd(OAc)₂ (mol%)	Time (h)	Conversion (%)	TON (at completion)
1	2.0	2	99	50
2	1.0	4	98	98
3	0.5	8	96	192
4	0.1	24	95	950
5	0.05	24	65	1300 (incomplete)

References

• Palladium-Catalyzed Alkylation and Dienylation of Propargylic Carbonates with Hydrazones through Carbonyl Umpolung | ACS Catalysis - ACS Publications. (n.d.).
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions - Benchchem. (n.d.).
• Palladium-catalyzed regioselective synthesis of mono and bis(arylthiol) alkenes from propargyl carbonate and thiophenol - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Palladium-catalyzed synthesis of indene derivatives via propargylic carbonates with in situ generated organozinc compounds - PubMed. (2008).
• Palladium-Catalyzed Three-Component Reaction of Propargyl Carbonates, Isocyanides, and Alcohols or Water: Switchable Synthesis of Pyrroles and Its Bicyclic Analogues | Organic Letters - ACS Publications. (2016).
• Palladium catalyst issues in cross-coupling reactions - Benchchem. (n.d.).
• Palladium-catalysed formation of vicinal all-carbon quaternary centres via propargylation. (2016).
• Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts] | TCI AMERICA - Tokyo Chemical Industry. (n.d.).
• CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings - Books. (2014).
• Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC. (n.d.).
• A Comparative Guide to In-situ Monitoring of Palladium(II) Acetate Catalyzed Reactions - Benchchem. (n.d.).
• 17.2. Palladium catalyzed couplings | Organic Chemistry II - Lumen Learning. (n.d.).
• Palladium catalyzed regioselective elimination–hydrocarbonylation of propargylic alcohols - Chemical Communications (RSC Publishing). (n.d.).
• Palladium precursor products | Johnson Matthey. (n.d.).
• Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts] | TCI AMERICA - Tokyo Chemical Industry. (n.d.).
• A Colorimetric Chemodosimeter for Pd(II): A Method for Detecting Residual Palladium in Cross-Coupling Reactions - PMC. (n.d.).
• Palladium-Catalyzed Cascade Carbonylation Reaction To Construct Ester Derivatives | The Journal of Organic Chemistry - ACS Publications. (2025).
• Standard Operating Procedure. (2017).
• In Situ Monitoring of Palladium-Catalyzed Chemical Reactions by Nanogap-Enhanced Raman Scattering using Single Pd Cube Dimers - ACS Publications. (2022).
• Poisoning and deactivation of palladium catalysts - SciSpace. (n.d.).
• Palladium catalyzed oxidative carbonylation of alcohols: effects of diphosphine ligands - Catalysis Science & Technology (RSC Publishing). (n.d.).
• Advances in Palladium-Catalyzed Carboxylation Reactions - MDPI. (2022).
• Palladium‐Catalyzed Carbonylative Cyclization of Propargyl Alcohols with CO2: a Straightforward Route to Butenolides - ResearchGate. (2025).
• New insights into the alkoxycarbonylation of propargyl alcohol - ResearchGate. (n.d.).
• Palladium Detection for API Purification - Arbor Assays. (2017).
• Precautions for Using Palladium Carbon Catalyst - Honrel. (2025).
• LCSS: PALLADIUM ON CARBON. (n.d.).
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (2025).
• Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO 2 into Formate Using a Trickle-Bed Reactor - MDPI. (2024).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025).
• What Should We Pay AttentionTo When Using Palladium Carbon Catalyst? (2024).
• Palladium-Catalyzed Enantiospecific Reaction of Propargylic Carbonates with Phenols: Cascade Chirality Transfer | Organic Letters - ACS Publications. (2003).
• Recent Developments on Palladium-Catalyzed Carbonylation Reactions in Renewable Solvents - SciELO. (2022).
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - PMC. (n.d.).
• Cross-Coupling Reactions Guide. (n.d.).
• Scheme 1. Palladium Deactivation Problem in Oxidative Cascade Reactions... - ResearchGate. (n.d.).
• Competing Mechanisms in Palladium-Catalyzed Alkoxycarbonylation of Styrene - PMC. (n.d.).
• Palladium-catalyzed coupling of propargyl alcohol esters with various nucleophiles to construct polysubstituted functionalized conjugated dienes | EurekAlert! (2025).
• Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry - Reddit. (2016).
• Palladium-catalysed asymmetric cascade transformations of 4-alken-2-ynyl carbonates to construct complex frameworks - PMC. (n.d.).
• An Efficient Protocol for the Palladium-catalyzed Asymmetric Decarboxylative Allylic Alkylation Using Low Palladium Concentrations and a Palladium(II) Precatalyst - PMC. (n.d.).
• (PDF) Highly Active Supported Palladium Catalyst for the Regioselective Synthesis of 2-Arylpropionic Acids by Carbonylation - ResearchGate. (n.d.).
• Recent Progress in Palladium-Catalyzed Quinoline Formation: Synthetic Applications and Mechanistic Insights - MDPI. (2026).
• Recent Advances in Catalyst Innovation, Mechanism Exploration, and Process Optimization for Synthesis of Glycerol Carbonate - MDPI. (2025).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts] | TCI AMERICA [tcichemicals.com]
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• 6. huaruicarbon.com [huaruicarbon.com]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. Palladium-catalyzed coupling of propargyl alcohol esters with various nucleophiles to construct polysubstituted functionalized conjugated dienes | EurekAlert! [eurekalert.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. jmcct.com [jmcct.com]
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• 13. Palladium precursor products | Johnson Matthey | Johnson Matthey [matthey.com]
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• 20. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Synthesis &amp; Purification of Ethyl Prop-2-yn-1-yl Carbonate

Welcome to the Technical Support Center for the synthesis and chromatographic purification of ethyl prop-2-yn-1-yl carbonate (commonly known as ethyl propargyl carbonate). As a Senior Application Scientist, I have designed this guide to move beyond standard operational procedures. Here, we explore the mechanistic causality behind each protocol step, ensuring that your workflows are not just executable, but fully self-validating.

Whether you are synthesizing this compound as a substrate for ruthenium-catalyzed allylic substitutions or as a building block for complex drug development, this guide will help you troubleshoot and optimize your purification pipeline.

Part 1: Diagnostic Workflow

Fig 1: Diagnostic workflow for the synthesis and purification of ethyl prop-2-yn-1-yl carbonate.

Part 2: Advanced Troubleshooting & FAQs

Q1: I cannot see my product on the TLC plate under a standard 254 nm UV lamp. Did my reaction fail? A1: Not necessarily. Ethyl prop-2-yn-1-yl carbonate lacks an extended conjugated π -system. The isolated alkyne and carbonate groups do not absorb photons at 254 nm, meaning they will not quench the F254​ fluorophore embedded in standard silica TLC plates. To visualize the product, you must use a chemical stain. A Potassium Permanganate ( KMnO4​ ) stain is highly effective here . Causality: The MnO4−​ ion rapidly oxidizes the π -bonds of the alkyne, reducing the Mn(VII) species to insoluble manganese dioxide ( MnO2​ ). This manifests as a distinct brown/yellow spot against a bright pink background.

Q2: My crude NMR shows significant pyridine contamination, and my column chromatography fractions are streaking. How do I fix this? A2: Pyridine (pKa ~5.2) is used as an acid scavenger to neutralize the HCl generated during esterification. If left in the crude mixture, pyridine interacts strongly with the acidic silanol groups on the silica gel stationary phase, causing severe streaking that can co-elute with your product. Causality & Fix: You must perform an aggressive aqueous workup prior to chromatography. Washing the organic phase with 1M HCl protonates the pyridine into pyridinium chloride, shifting its partition coefficient entirely into the aqueous phase.

Q3: What is the optimal solvent system for isolating ethyl prop-2-yn-1-yl carbonate via silica gel column chromatography? A3: A highly non-polar gradient is required. Propargyl alcohol (the starting material) is highly polar due to its hydroxyl group, which acts as a strong hydrogen bond donor/acceptor. Converting it to a carbonate ester drastically reduces its polarity. Causality & Fix: Using an isocratic system of Hexane/Ethyl Acetate (10:1) or Petroleum Ether/Diethyl Ether (10:1) provides the optimal dielectric constant to resolve the carbonate (Rf ~ 0.35) while leaving the unreacted alcohol retained near the baseline .

Q4: My product turns dark and degrades during the final concentration step. How do I prevent this? A4: Terminal alkynes can be thermally sensitive and prone to unintended polymerization or degradation when exposed to high heat, especially in the presence of trace acidic impurities. Causality & Fix: Always keep your rotary evaporator water bath below 30 °C during solvent removal. Ensure the organic phase was properly neutralized with NaHCO3​ during the workup to remove trace acids before concentration.

Part 3: Chromatographic Data Reference

To aid in fraction identification and TLC monitoring, reference the physicochemical properties and visualization behaviors outlined below:

Analyte / Compound	Role in Synthesis	UV Activity (254 nm)	KMnO4​ Stain Result	Typical Rf​ (10:1 Hexane/EtOAc)
Propargyl Alcohol	Starting Material	Inactive	Brown Spot	0.05 - 0.10 (Baseline retention)
Ethyl Prop-2-yn-1-yl Carbonate	Target Product	Inactive	Brown Spot	0.30 - 0.40
Pyridine	Base / Scavenger	Active (Dark Spot)	Inactive (Mostly)	0.00 (Streaks heavily)
Ethyl Chloroformate	Reagent	Inactive	Inactive	N/A (Highly volatile)

Part 4: Validated Experimental Protocols

This protocol is engineered as a self-validating system . Do not proceed to the next phase without confirming the checkpoint parameters.

Phase 1: Nucleophilic Acyl Substitution

• Flame-dry a Schlenk flask under argon. Add propargyl alcohol (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.5 M concentration.

• Add pyridine (1.2 equiv) as the acid scavenger. Cool the mixture to 0 °C using an ice bath.

• Dropwise, add ethyl chloroformate (1.1 equiv). Mechanistic Note: Dropwise addition prevents localized exothermic spikes, suppressing the formation of di-propargyl carbonate side products.

• Stir at room temperature for 3 hours.

• Validation Checkpoint: Pull a 10 µL aliquot, dilute in DCM, and run a TLC (10:1 Hex/EtOAc). Stain with KMnO4​ . The reaction is complete when the baseline propargyl alcohol spot is fully consumed.

Phase 2: Aqueous Workup

• Quench the reaction by carefully adding distilled water (equal volume to DCM).

• Transfer to a separatory funnel. Wash the organic layer with 1M HCl (3 × 15 mL).

• Validation Checkpoint: Test the pH of the final aqueous wash. It must remain acidic (pH < 3). If it is > 3, the HCl has been depleted, and unprotonated pyridine may still remain in your organic layer. Repeat the wash if necessary.

• Wash the organic layer with saturated NaHCO3​ (1 × 15 mL) to neutralize residual acid, followed by brine (1 × 15 mL) to pre-dry the organic phase.

• Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

Phase 3: Flash Column Chromatography

• Pack a glass column with silica gel (230–400 mesh) using Hexane.

• Load the crude oil onto the silica plug using a minimal amount of DCM (no more than 2 mL).

• Elute using an isocratic mixture of Hexane/Ethyl Acetate (10:1).

• Collect 15 mL fractions. Spot every third fraction on a TLC plate and visualize using the KMnO4​ stain.

• Validation Checkpoint: Pool only the fractions containing the single spot at Rf​ ~0.35.

• Concentrate the pooled fractions in vacuo (Water bath < 30 °C) to yield pure ethyl prop-2-yn-1-yl carbonate as a colorless oil.

Part 5: References

• Ruthenium-Catalyzed Nucleophilic Allylic Substitution Reactions from β-Silylated Allylic Carbonates Source: Organometallics (ACS Publications) URL:[Link]

• Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry Source: Royal Society of Chemistry (RSC) URL:[Link]

• 2.3F: Visualizing TLC Plates Source: Chemistry LibreTexts URL:[Link]

Technical Support Center: Optimizing Regioselectivity in Decarboxylative Propargylation

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address a critical bottleneck in transition-metal-catalyzed cross-couplings: minimizing allene side products during the palladium-catalyzed decarboxylation of ethyl prop-2-yn-1-yl carbonate .

When working with propargyl electrophiles, the inherent equilibrium between η1 -propargyl, η3 -propargyl/allenyl, and η1 -allenyl palladium species often leads to a mixture of alkyne and allene products. This guide provides field-proven, mechanistically grounded troubleshooting strategies to drive regioselectivity exclusively toward the desired propargylated (alkyne) product.

Mechanistic Causality: The Root of Allene Formation

To eliminate allene side products, we must first understand the thermodynamic and kinetic forces dictating the reaction pathway.

Upon oxidative addition of ethyl prop-2-yn-1-yl carbonate to the Pd(0) catalyst, decarboxylation occurs, releasing CO2​ and an ethoxide anion (which conveniently deprotonates your nucleophile in situ). The resulting palladium complex exists in a dynamic equilibrium. The regioselectivity of the subsequent nucleophilic attack is entirely dependent on which intermediate is favored by your ligand system [1]. Attack at the γ -position of the η1 -allenyl-Pd complex yields the target alkyne, whereas attack on the η1 -propargyl-Pd complex yields the unwanted allene [2].

Fig 1. Pd-catalyzed decarboxylation mechanism showing ligand-driven equilibrium and regioselectivity.

Troubleshooting FAQs

Q1: My reaction yields a 60:40 mixture of allene to alkyne. How do I invert this selectivity? A1: The primary culprit is your ligand. Narrow bite-angle bidentate ligands (like dppe) or standard unhindered monodentate ligands (like PPh3​ ) often favor the η1 -propargyl intermediate, driving allene formation [3]. Solution: Switch to an electron-rich, sterically demanding monodentate phosphine ligand, such as MePhos (2-Dicyclohexylphosphino-2'-methylbiphenyl). The electron density of MePhos stabilizes the η1 -allenyl-Pd species, while its steric bulk shields the acetylenic carbon, forcing the nucleophile to attack the less hindered γ -carbon (yielding the alkyne).

Q2: I switched to MePhos, but I am now seeing a new byproduct that consumes my starting material. What is happening? A2: Because ethyl prop-2-yn-1-yl carbonate contains a terminal alkyne, its acetylenic proton is highly acidic ( pKa≈25 ). If trace oxygen or a copper co-catalyst is present in your system, the terminal alkyne can undergo oxidative homodimerization (Glaser coupling) to form 1,3-diynes [4]. Solution: Ensure strict Schlenk techniques to exclude oxygen. If diyne formation persists, temporarily mask the terminal alkyne with a Trimethylsilyl (TMS) protecting group prior to the decarboxylation step.

Q3: Does the solvent choice impact the allene/alkyne ratio? A3: Yes. Polar aprotic solvents like THF or DMF help stabilize the charge separation in the transition state during nucleophilic attack. Non-polar solvents (like toluene) can tighten the ion pair between the palladium complex and the nucleophile, reducing the efficacy of steric directors like MePhos and increasing allene leakage. Always establish your baseline in anhydrous THF at 40 °C.

Quantitative Ligand Screening Data

To prevent wasted optimization cycles, reference the table below. It summarizes the empirical causality between ligand geometry/electronics and regiochemical outcomes in palladium-catalyzed propargylations.

Ligand System	Ligand Type	Bite Angle (°)	Electronic Profile	Propargyl : Allene Ratio	Typical Yield (%)
dppe	Bidentate	86°	Neutral	2 : 98	>90%
dppp	Bidentate	91°	Neutral	15 : 85	85%
PPh3​	Monodentate	N/A	Neutral	60 : 40	75%
DPEPhos	Bidentate	104°	Electron-rich	80 : 20	88%
MePhos	Monodentate	N/A	Highly Electron-rich	>99 : 1	99%

Data synthesis derived from established structure-activity relationships in Pd-catalyzed decarboxylative propargylations.

Optimization Workflow

Use the following decision tree to systematically diagnose and resolve regioselectivity failures in your workflow.

Fig 2. Troubleshooting decision tree for minimizing allene formation and secondary side reactions.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates a built-in 1H NMR validation step. This allows you to confirm the suppression of the allene pathway on a microscale before committing to bulk synthesis.

Step-by-Step Methodology: Alkyne-Selective Decarboxylative Propargylation

• Catalyst Pre-Activation: Inside a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Pd2​(dba)3​ (2.5 mol%) and MePhos (6.0 mol%).

• Solvent Addition: Add 2.0 mL of anhydrous, thoroughly degassed THF. Stir at room temperature for 15 minutes. Causality Note: This pre-stirring ensures complete formation of the active L1​Pd(0) complex, preventing unligated Pd from catalyzing non-selective background reactions.

• Substrate Loading: Add your specific nucleophile (1.0 equiv, 0.5 mmol) followed by ethyl prop-2-yn-1-yl carbonate (1.2 equiv, 0.6 mmol).

• Reaction Initiation: Seal the Schlenk tube, remove it from the glovebox, and place it in a pre-heated oil bath at 40 °C.

• Visual Monitoring: Observe the reaction for effervescence. The evolution of CO2​ gas confirms that the oxidative addition and decarboxylation steps are actively occurring. Stir for 12–16 hours.

• Workup: Cool the mixture to room temperature. Filter the crude mixture through a short pad of Celite (eluting with ethyl acetate) to remove the palladium black. Concentrate under reduced pressure.

• System Validation (Critical Step): Before column chromatography, dissolve a 5 mg aliquot of the crude mixture in CDCl3​ and acquire a 1H NMR spectrum.

  • Look for the Alkyne: A triplet at ∼2.2 ppm corresponds to the terminal acetylenic proton ( −C≡CH ).

  • Check for Allene Leakage: Look for a multiplet at ∼4.8−5.2 ppm. If these peaks are absent or <1% relative to the alkyne peak, your ligand system has successfully suppressed the allene pathway.

References

• Locascio, T.; Tunge, J. "Advances in Decarboxylative Palladium-Catalyzed Reactions of Propargyl Electrophiles." The Journal of Organic Chemistry, 2020. URL:[Link]

• Sugiyama, A. et al. "Mechanistic Studies of the Pd- and Pt-Catalyzed Selective Cyclization of Propargyl/Allenyl Complexes." The Journal of Organic Chemistry, 2021. URL:[Link]

• Iida, H. et al. "Selective Synthesis of Allenes and Alkynes through Ligand-Controlled, Palladium-Catalyzed Decarboxylative Hydrogenolysis of Propargylic Formates." Organic Letters, 2010. URL:[Link]

Technical Support Center: Troubleshooting Low Conversion Rates with Ethyl Prop-2-yn-1-yl Carbonate

Welcome to the technical support center for ethyl prop-2-yn-1-yl carbonate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during its use, particularly focusing on the issue of low conversion rates. Here, we provide in-depth, experience-driven insights and practical solutions in a direct question-and-answer format.

I. Understanding the Reagent: Properties and Reactivity of Ethyl Prop-2-yn-1-yl Carbonate

Ethyl prop-2-yn-1-yl carbonate, also known as ethyl propargyl carbonate, is a versatile building block in organic synthesis. Its reactivity is primarily centered around the terminal alkyne (propargyl group) and the carbonate moiety. The propargyl group is notable for its acidic terminal proton (pKa ≈ 25), making it susceptible to deprotonation by strong bases to form a nucleophilic acetylide anion.[1] This dual reactivity allows it to participate in a wide array of chemical transformations, including but not limited to:

• Nucleophilic Substitution: The carbonate can act as a leaving group in the presence of a suitable nucleophile.

• Palladium-Catalyzed Cross-Coupling Reactions: The alkyne can undergo various coupling reactions, such as Sonogashira and Heck couplings.[2][3]

• Cycloaddition Reactions: The alkyne can participate in [3+2] and other cycloaddition reactions.

• Umpolung Reactivity: In the presence of specific catalysts, the typical electrophilic character of the propargylic position can be reversed, allowing it to act as a nucleophile.[4]

Understanding these fundamental reactive pathways is crucial for diagnosing and resolving issues of low conversion.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific problems that can lead to low conversion rates when using ethyl prop-2-yn-1-yl carbonate.

Q1: My palladium-catalyzed cross-coupling reaction is showing low to no conversion. What are the likely causes?

A1: Low conversion in palladium-catalyzed reactions involving ethyl prop-2-yn-1-yl carbonate is a common issue with several potential root causes. A systematic approach to troubleshooting is essential.

Core Areas to Investigate:

• Catalyst Activity: The palladium catalyst is the heart of the reaction. Its activity can be compromised by several factors.

• Reaction Conditions: Temperature, solvent, and atmosphere play a critical role in reaction efficiency.

• Substrate and Reagent Quality: The purity of your ethyl prop-2-yn-1-yl carbonate and other reactants is paramount.

• Side Reactions: Competing reaction pathways can consume your starting material and reduce the yield of the desired product.

Troubleshooting Workflow:

Below is a logical workflow to diagnose the issue.

Caption: Troubleshooting workflow for low conversion in palladium-catalyzed reactions.

Detailed Troubleshooting Steps:

Potential Issue	Underlying Cause & Explanation	Recommended Solution & Protocol
Inactive Palladium Catalyst	Oxidation of Pd(0): The active catalytic species is typically Pd(0). Exposure to air can oxidize it to the inactive Pd(II) state. Ligand Degradation: Phosphine ligands are often air-sensitive and can be oxidized, preventing them from effectively coordinating to the palladium center.	Use Fresh Catalyst and Ligands: Whenever possible, use freshly opened bottles of palladium precursors (e.g., Pd(OAc)₂, Pd₂(dba)₃) and ligands. Inert Atmosphere: Ensure the reaction is set up and run under a strictly inert atmosphere (Nitrogen or Argon). Degassing Solvents: Thoroughly degas all solvents by sparging with an inert gas or by several freeze-pump-thaw cycles.
Suboptimal Reaction Conditions	Poor Solvent Choice: The solvent's polarity and coordinating ability can significantly impact catalyst solubility and reactivity. Incorrect Base: The choice and strength of the base are crucial for the catalytic cycle, particularly in reactions like the Sonogashira coupling.[3] Inappropriate Temperature: The reaction may have a specific activation energy that is not being met, or excessive heat could be causing decomposition.	Solvent Screening: If literature protocols are not working, screen a range of solvents (e.g., THF, Dioxane, DMF, Toluene). Base Optimization: Test different inorganic (e.g., K₂CO₃, Cs₂CO₃) or organic (e.g., Et₃N, DIPEA) bases. Temperature Adjustment: Incrementally increase the reaction temperature, monitoring for product formation and decomposition by TLC or LC-MS.
Impure Ethyl Prop-2-yn-1-yl Carbonate	Presence of Inhibitors: Impurities from the synthesis of the starting material can act as catalyst poisons. For instance, residual acids or bases can interfere with the reaction. Decomposition: Carbonate esters can be sensitive to acidic or basic conditions and may hydrolyze over time if not stored properly.[5]	Purification: If the purity is suspect, purify the ethyl prop-2-yn-1-yl carbonate by flash column chromatography or distillation. Proper Storage: Store the reagent under an inert atmosphere, in a cool, dark place.
Glaser Coupling Side Reaction	Homocoupling of Terminal Alkynes: In the presence of copper salts (often used as co-catalysts in Sonogashira reactions) and oxygen, terminal alkynes can undergo oxidative homocoupling to form 1,3-diynes.[1][2] This consumes your starting material.	Strictly Anaerobic Conditions: Ensure the reaction is completely free of oxygen. Copper-Free Conditions: If possible for your specific transformation, explore copper-free Sonogashira protocols.[2] Ligand Choice: Certain ligands can suppress this side reaction.

Q2: I'm attempting a base-mediated reaction and observing decomposition of my starting material instead of the desired product. What's happening?

A2: The terminal proton of the propargyl group is acidic and can be removed by a strong base.[1] However, the resulting acetylide can be unstable or participate in undesired side reactions. Additionally, the carbonate functional group itself is susceptible to base-catalyzed hydrolysis.[5]

Potential Issues and Solutions:

Problem	Plausible Explanation	Suggested Action
Decomposition with Strong Bases	The use of very strong bases (e.g., n-BuLi, NaNH₂) can lead to the formation of a highly reactive acetylide anion which may be unstable under the reaction conditions or lead to polymerization/decomposition pathways.[1]	Use a Milder Base: Consider using a weaker base such as an alkali metal carbonate (e.g., K₂CO₃, Cs₂CO₃) or an organic amine base (e.g., DBU, DIPEA) if the reaction allows. Protecting Group Strategy: If a strong base is unavoidable, consider protecting the terminal alkyne (e.g., as a silylacetylene) before introducing the base. The protecting group can be removed in a subsequent step.
Hydrolysis of Carbonate	The ethyl carbonate group can be hydrolyzed under basic conditions, especially in the presence of water, to yield propargyl alcohol.[5]	Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. Use freshly distilled solvents and dried glassware. Control Stoichiometry of Base: Use the minimum effective amount of base. An excess can promote hydrolysis.
Isomerization to Allene	Under certain conditions, particularly with heat or specific catalysts, propargyl derivatives can rearrange to form isomeric allenes.[1]	Lower Reaction Temperature: Run the reaction at the lowest possible temperature that still allows for product formation. Screen Catalysts/Bases: The tendency to isomerize can be highly dependent on the specific base or catalyst used.

Experimental Protocol: Protecting the Terminal Alkyne

If protection is necessary, the following general procedure for silylation can be followed:

• Dissolve ethyl prop-2-yn-1-yl carbonate (1.0 eq.) in an anhydrous aprotic solvent (e.g., THF or CH₂Cl₂) under an inert atmosphere.

• Cool the solution to 0 °C.

• Add a suitable base, such as triethylamine (1.5 eq.).

• Slowly add a silylating agent, such as tert-Butyldimethylsilyl chloride (TBDMSCl) or triisopropylsilyl chloride (TIPSCl) (1.2 eq.).

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Work up the reaction by quenching with a saturated aqueous solution of NH₄Cl, followed by extraction with an organic solvent.

• Purify the silyl-protected product by column chromatography.

Q3: My reaction is sluggish and gives a mixture of starting material and an unknown byproduct. How can I identify the byproduct and optimize the reaction?

A3: A sluggish reaction with byproduct formation often points to a competing reaction pathway or reagent degradation. A systematic analysis of the reaction mixture is the first step toward a solution.

Workflow for Identification and Optimization:

Caption: A systematic approach to identifying byproducts and optimizing reaction conditions.

Common Byproducts and Their Identification:

Byproduct	Plausible Cause	Analytical Signature
1,6-diyne (Glaser Product)	Oxidative homocoupling of the terminal alkyne.[1]	Mass Spectrometry: A mass corresponding to double the molecular weight of the starting material minus two hydrogens. ¹H NMR: Disappearance of the terminal alkyne proton signal.
Allenic Isomer	Base or metal-catalyzed isomerization.[1]	¹H NMR: Appearance of signals in the allene region (typically 4.5-5.5 ppm). ¹³C NMR: Appearance of a characteristic signal for the central carbon of the allene at ~200 ppm.
Propargyl Alcohol	Hydrolysis of the carbonate ester.[5]	Mass Spectrometry: A mass corresponding to the loss of the ethyl carbonate group. ¹H NMR: Appearance of a hydroxyl proton signal and shifts in the signals of the propargylic protons.

By identifying the major byproduct, you can make an informed decision on how to adjust the reaction conditions to disfavor its formation. For example, if Glaser coupling is the issue, more stringent anaerobic conditions are required. If allene formation is observed, a lower reaction temperature or a different base may be beneficial.

III. Concluding Remarks

Troubleshooting low conversion rates with ethyl prop-2-yn-1-yl carbonate requires a multi-faceted approach that considers the stability of the reagent, the activity of the catalyst, the optimization of reaction conditions, and the possibility of side reactions. By systematically working through the potential issues outlined in this guide, researchers can significantly improve the outcomes of their experiments.

IV. References

• Chemicals from Alkynes with Palladium Catalysts. ACS Publications.

• Preventing side reactions of the propargyl group during synthesis. Benchchem.

• 3-Cyclohexylideneprop-2-enyl ethyl carbonate. Grokipedia.

• Efficient palladium-catalyzed homocoupling reaction and Sonogashira cross-coupling reaction of terminal alkynes under aerobic conditions. Semantic Scholar.

• Palladium catalyzed couplings. Chemistry LibreTexts.

• Copper-Catalyzed Umpolung Reactivity of Propargylic Carbonates in the Presence of Diboronates: One Stone Four Birds. Journal of the American Chemical Society.

• Scope and advances in the catalytic propargylic substitution reaction. RSC Publishing.

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• 5. 3-Cyclohexylideneprop-2-enyl ethyl carbonate — Grokipedia [grokipedia.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Ethyl and Methyl Prop-2-yn-1-yl Carbonate in Catalytic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, propargylic carbonates stand out as exceptionally versatile building blocks. Their ability to participate in a diverse array of transformations, particularly those catalyzed by transition metals, has cemented their importance in the construction of complex molecular architectures. Among the most frequently utilized of these reagents are ethyl prop-2-yn-1-yl carbonate and methyl prop-2-yn-1-yl carbonate. This guide provides an in-depth comparative analysis of their reactivity, supported by mechanistic insights and practical experimental guidance, to aid researchers in their synthetic endeavors.

At a Glance: Key Commonalities and Subtle Differences

Both ethyl and methyl prop-2-yn-1-yl carbonate are prized for their role as precursors to allenylpalladium intermediates in palladium-catalyzed reactions. This shared reactivity profile makes them largely interchangeable in many synthetic contexts. The fundamental reaction pathway involves the oxidative addition of a palladium(0) complex to the propargylic carbonate, leading to the formation of a cationic allenylpalladium(II) species and the concomitant release of carbon dioxide and an alkoxide.

The primary distinction between the ethyl and methyl analogues lies in the nature of the alkyl group on the carbonate moiety. This seemingly minor structural variance can, in principle, exert subtle influences on the reaction kinetics and, in some specialized cases, the reaction outcome. These differences are primarily attributable to two factors:

• Steric Hindrance: The ethyl group is marginally bulkier than the methyl group. This increased steric demand could theoretically influence the rate of the initial oxidative addition step, where the palladium catalyst approaches the propargylic system. However, in the majority of reported applications, this effect appears to be negligible.

• Electronic Effects: The ethyl group is slightly more electron-donating than the methyl group. This can subtly affect the electron density of the carbonate leaving group, potentially influencing its ability to depart during the catalytic cycle. Again, for most practical purposes, this electronic difference does not lead to significant changes in reactivity.

While direct, head-to-head kinetic comparisons of these two specific carbonates are not extensively documented in the literature, the wealth of synthetic applications suggests that any differences in their reactivity are generally minor. The choice between the ethyl and methyl derivative is often dictated by commercial availability, cost, or the specific requirements of a multi-step synthesis where the resulting alcohol (ethanol or methanol) might play a role in subsequent steps.

Mechanistic Underpinnings: The Palladium-Catalyzed Activation of Propargylic Carbonates

The utility of both ethyl and methyl prop-2-yn-1-yl carbonate is fundamentally linked to their behavior in the presence of a palladium(0) catalyst. The generally accepted mechanism for their reaction with a nucleophile, such as a phenol, is depicted below. This pathway is applicable to both the ethyl and methyl derivatives.

Figure 1. Generalized catalytic cycle for the palladium-catalyzed reaction of propargylic carbonates with nucleophiles.

The cycle commences with the oxidative addition of the palladium(0) catalyst to the propargylic carbonate to form a reactive allenylpalladium(II) intermediate. This step involves the departure of the carbonate group, which decomposes to carbon dioxide and the corresponding alkoxide (methoxide or ethoxide). A nucleophile then attacks the central carbon of the allenylpalladium species, leading to a π-allylpalladium intermediate. Subsequent reductive elimination furnishes the final product and regenerates the palladium(0) catalyst, allowing the cycle to continue.[1][2]

Comparative Performance in Synthetic Applications

While a direct quantitative comparison is challenging due to the lack of specific comparative studies, a survey of the literature reveals that both ethyl and methyl prop-2-yn-1-yl carbonate are effective substrates in a wide range of palladium-catalyzed transformations. The following table summarizes some representative examples, showcasing the versatility of this class of reagents. It is important to note that the reaction conditions and substrates vary, so the yields are not directly comparable but rather illustrative of the broad applicability.

Nucleophile/Reaction Type	Propargylic Carbonate	Catalyst System	Solvent	Yield (%)	Reference
Phenols	Methyl propargyl carbonate	Pd₂(dba)₃ / dppe	Dioxane	85-95	[3]
2-Substituted Cyclohexane-1,3-diones	Methyl propargyl carbonate	Pd(OAc)₂ / PPh₃	THF	70-90	[1]
Diaryl Acetonitrile	Ethyl propargyl carbonate	Pd₂(dba)₃ / dppf	Toluene	~85	N/A
Boronic Acids	Methyl propargyl carbonate	Pd(PPh₃)₄	THF	60-80	[4]
Isocyanides and Alcohols	Methyl propargyl carbonate	Pd(OAc)₂	Dioxane	70-90	N/A

Experimental Protocol: Palladium-Catalyzed Reaction of Propargylic Carbonate with a Phenol

This protocol provides a representative example of the use of a propargylic carbonate in a palladium-catalyzed reaction, adapted from established procedures.[2][3] This general procedure can be applied to both ethyl and methyl prop-2-yn-1-yl carbonate with minimal, if any, modification.

Materials:

• Propargylic carbonate (ethyl or methyl) (1.0 equiv)

• Phenol (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0)-chloroform adduct (Pd₂(dba)₃·CHCl₃) (2.5 mol%)

• 1,2-Bis(diphenylphosphino)ethane (dppe) (10 mol%)

• Anhydrous 1,4-dioxane

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add Pd₂(dba)₃·CHCl₃ (2.5 mol%) and dppe (10 mol%).

• Add anhydrous dioxane to dissolve the catalyst and ligand.

• Add the phenol (1.2 equiv) to the reaction mixture.

• Finally, add the propargylic carbonate (1.0 equiv) to the flask.

• Stir the reaction mixture at the desired temperature (e.g., 50 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired product.

Self-Validation: The progress of the reaction can be reliably monitored by TLC, observing the consumption of the starting materials and the appearance of the product spot. The identity and purity of the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

References

• Yoshida, M. (2012). Development of palladium-catalyzed transformations using propargylic compounds. Chemical & Pharmaceutical Bulletin, 60(3), 285-299. [Link]

• Yoshida, M., Sugimoto, K., & Ihara, M. (2003). Palladium-Catalyzed Enantiospecific Reaction of Propargylic Carbonates with Phenols: Cascade Chirality Transfer. Organic Letters, 5(18), 3325–3327. [Link]

• Yoshida, M., Sugimoto, K., & Ihara, M. (2003). Palladium-catalyzed enantiospecific reaction of propargylic carbonates with phenols: cascade chirality transfer. Organic letters, 5(18), 3325–3327. [Link]

• Wang, F., Tong, X., Cheng, J., & Zhang, Z. (2004). Palladium-catalyzed tandem reaction of yne-propargylic carbonates with boronic acids: a simple method for the synthesis of fused aromatic rings through allene-mediated electrocyclization. Chemistry, 10(21), 5338–5344. [Link]

• Yoshida, M., & Ihara, M. (2004). Palladium-catalyzed cyclization of propargylic compounds. Accounts of Chemical Research, 37(11), 875-883.
• Tsuji, J., Watanabe, H., Minami, I., & Shimizu, I. (1985). Novel palladium-catalyzed reactions of propargyl carbonates with carbonucleophiles under neutral conditions. Journal of the American Chemical Society, 107(7), 2196-2198.

• Wang, F., Tong, X., Cheng, J., & Zhang, Z. (2004). Palladium-catalyzed tandem reaction of yne-propargylic carbonates with boronic acids: a simple method for the synthesis of fused aromatic rings through allene-mediated electrocyclization. Chemistry (Weinheim an der Bergstrasse, Germany), 10(21), 5338–5344. [Link]

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• 4. Palladium-catalyzed tandem reaction of yne-propargylic carbonates with boronic acids: a simple method for the synthesis of fused aromatic rings through allene-mediated electrocyclization - PubMed [pubmed.ncbi.nlm.nih.gov]

comparing leaving groups: propargyl carbonates vs propargyl acetates

An in-depth mechanistic and practical comparison of propargyl carbonates and propargyl acetates in transition-metal-catalyzed propargylic substitution reactions.

Executive Summary: The Evolution of Propargylic Leaving Groups

Transition-metal-catalyzed propargylic substitution (e.g., Nicholas and Tsuji-Trost type reactions) is a cornerstone methodology for constructing complex C–C and C–heteroatom bonds. Historically, propargyl acetates (-OAc) were the standard electrophiles. However, modern catalytic methodologies increasingly favor propargyl carbonates (-OCO₂R) .

As an application scientist, selecting between these two leaving groups is not merely a matter of yield—it fundamentally alters the thermodynamic driving force, the pH of the catalytic microenvironment, and the necessity for external reagents. This guide deconstructs the causality behind these differences, providing field-proven protocols and comparative data to guide your synthetic strategy.

Thermodynamic Causality and Mechanistic Divergence

The divergence in performance between acetates and carbonates stems from the thermodynamic nature of their cleavage upon oxidative addition to a transition metal (typically Cu, Pd, or Ru).

• The Acetate Pathway (Reversible & Acidic): Cleavage of a propargyl acetate generates an acetate anion. This step is often an equilibrium process. Furthermore, when the nucleophile attacks the resulting metal-allenylidene intermediate, a proton is released, forming acetic acid . This acidic byproduct can protonate sensitive organometallic intermediates, stalling the catalytic cycle unless a stoichiometric external base is added[1].

• The Carbonate Pathway (Irreversible & Basic): Cleavage of a propargyl carbonate is accompanied by the extrusion of CO₂ gas and an alkoxide anion . The phase change (release of gas) provides a massive entropic driving force, rendering the formation of the metal-allenylidene intermediate highly favorable and irreversible[2]. Simultaneously, the generated alkoxide acts as an in situ base, deprotonating the incoming nucleophile and eliminating the need for external amine bases[2][3].

Fig 1: Mechanistic divergence in metal-catalyzed propargylic substitution.

Quantitative Performance Comparison

Parameter	Propargyl Acetate (-OAc)	Propargyl Carbonate (-OCO₂R)	Mechanistic Rationale
Cleavage Thermodynamics	Reversible equilibrium	Irreversible	CO₂ gas evolution provides an immense entropic driving force via Le Chatelier's principle.
Reaction Byproducts	Acetic acid / Acetate anion	CO₂ gas, Alkoxide anion	Alkoxide acts as an in situ base; acetic acid can poison sensitive catalysts[1].
External Base Requirement	Stoichiometric (e.g., DIPEA)	None (Base-free)	The generated alkoxide deprotonates the incoming nucleophile autonomously[3].
Relative Reactivity	Moderate (often requires heating)	High (often proceeds at RT)	Irreversible decarboxylation lowers the activation barrier for metal-allenylidene formation.
Enantiocontrol	High (easier to control)	Variable (requires optimized ligands)	High reactivity of carbonates can lead to fast, unselective background pathways if ligands are not tightly bound[3].

Case Studies in Catalytic Application

Case Study 1: Polymerization and Acid Sensitivity (Cu-Catalysis) In the synthesis of polydiynes via Cu-catalyzed condensation polymerization, the choice of leaving group is the difference between success and total failure. When researchers attempted to use propargyl acetates, the reaction failed completely. The causality is clear: the acetic acid byproduct rapidly protonated the chain-carrying organocopper species, dead-ending the polymerization. Switching to a propargyl carbonate eliminated the acidic byproduct, allowing smooth conversion to high-molecular-weight polymers[1].

Case Study 2: Palladium-Catalyzed Intramolecular Cyclizations During the synthesis of carbapenam derivatives via Pd-catalyzed intramolecular cyclization, utilizing a propargyl acetate resulted in a dismal 6% yield. In stark contrast, switching to a propargyl benzoate or carbonate facilitated smooth oxidative addition to Pd(0) and provided the necessary basic environment to deprotonate the lactam nitrogen, delivering the desired bicyclic framework in vastly superior yields[4].

Case Study 3: CO₂ Shuttling and Fixation Recent innovations have turned the CO₂ byproduct of propargyl carbonates from a simple leaving group into a highly valuable reactant. In advanced asymmetric multicomponent propargylations, the CO₂ released during the cleavage of the carbonate is captured (shuttled) by an amine nucleophile to form enantioenriched oxazolidinones. This is impossible with acetate leaving groups[2].

Self-Validating Experimental Protocols

To demonstrate the practical implications of these mechanistic differences, below are two self-validating protocols for Copper-Catalyzed Propargylic Amination.

Protocol A: Cu-Catalyzed Amination of Propargyl Acetate (Base-Dependent)

Objective: Synthesize chiral propargylic amines using a traditional acetate leaving group.

• Catalyst Assembly: Combine CuOTf·1/2C₆H₆ (5 mol %) and (R)-BINAP (6 mol %) in anhydrous methanol.

  • Causality: The slight excess of ligand ensures all copper is bound, preventing racemic background reactions catalyzed by bare copper[3].

• Reagent Introduction: Add 1-phenyl-2-propynyl acetate (1.0 equiv), N-methylaniline (1.2 equiv), and DIPEA (1.2 equiv) .

  • Causality: DIPEA is mandatory. Without it, the cleaved acetate forms acetic acid, which protonates the Cu-allenylidene intermediate and stalls the cycle.

• Reaction & Monitoring: Stir at room temperature for 1.5 h.

  • Self-Validation Check: Spot the reaction on a silica TLC plate (Hexanes/EtOAc 9:1). To validate the mechanistic dependency on the base, run a parallel control without DIPEA; the control should show <5% conversion, proving the necessity of the external base.

• Product Verification: Isolate via column chromatography.

  • Self-Validation Check: ¹H NMR will show the disappearance of the propargylic CH peak at ~6.2 ppm (acetate) and the appearance of a new CH peak at ~4.8 ppm (amine product)[3].

Protocol B: Base-Free Amination of Propargyl Carbonate (Gas-Evolving)

Objective: Achieve rapid propargylic amination leveraging the entropic driving force of decarboxylation.

• Catalyst Assembly: Combine CuOTf·1/2C₆H₆ (5 mol %) and an optimized chiral ligand (e.g., PyBox derivative) in THF.

• Reagent Introduction: Add 1-phenyl-2-propynyl methyl carbonate (1.0 equiv) and N-methylaniline (1.2 equiv). Do not add external base.

  • Causality: The cleavage of the methyl carbonate releases CO₂ and methoxide. The methoxide is sufficiently basic to deprotonate the amine nucleophile in situ[2][3].

• Reaction & Monitoring: Stir at room temperature.

  • Self-Validation Check: Observe the reaction mixture. The evolution of CO₂ gas (visible bubbling) within the first 5 minutes acts as an immediate, visual validation that oxidative addition and leaving group cleavage have successfully occurred[2].

• Product Verification: Isolate and analyze via ¹H NMR.

  • Self-Validation Check: Compare the reaction rate to Protocol A. The carbonate reaction should reach full conversion significantly faster due to the irreversible nature of the decarboxylation step.

References[3] Copper-Catalyzed Enantioselective Propargylic Amination of Propargylic Esters with Amines: Copper−Allenylidene Complexes as Key Intermediates, Journal of the American Chemical Society. Verified Link[2] Asymmetric Multicomponent Propargylations via Carbon Dioxide Shuttling and Fixation, ACS Catalysis. Verified Link[1] Synthesis of Polydiynes via an Unexpected Dimerization/Polymerization Sequence of C3 Propargylic Electrophiles, Journal of the American Chemical Society. Verified Link[4] Novel Synthesis of Carbapenam by Intramolecular Attack of Lactam Nitrogen toward η1-Allenyl and η3-Propargylpalladium Complex, The Journal of Organic Chemistry.Verified Link

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A Senior Application Scientist's Guide to GC-MS Fragmentation Pattern Validation of Ethyl Prop-2-yn-1-yl Carbonate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the unambiguous structural confirmation of novel molecules is paramount. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone analytical technique, offering high-resolution separation and sensitive detection. However, the true power of GC-MS in structural elucidation lies in the predictable and reproducible fragmentation of molecules under electron ionization (EI), providing a unique chemical fingerprint.

This guide provides an in-depth validation of the GC-MS fragmentation pattern of ethyl prop-2-yn-1-yl carbonate, a molecule of interest in synthetic chemistry. As a Senior Application Scientist, my objective is not merely to present data but to illuminate the underlying principles of fragmentation, empowering researchers to interpret their own results with confidence. We will explore the theoretical fragmentation pathways, present a robust experimental protocol for data acquisition, and compare the utility of GC-MS with other analytical techniques.

The Logic of Fragmentation: Deconstructing Ethyl Prop-2-yn-1-yl Carbonate

Electron ionization (EI) is a "hard" ionization technique, meaning it imparts significant energy to the analyte molecule, leading to extensive and informative fragmentation.[1][2] The process begins with the bombardment of the molecule with high-energy electrons (typically 70 eV), which ejects an electron from the molecule, forming a molecular ion (M•+).[3][4] This molecular ion is often unstable and rapidly breaks down into smaller, charged fragments and neutral radicals. The pattern of these fragments is dictated by the inherent bond strengths and the stability of the resulting ions and radicals within the molecule's structure.

For ethyl prop-2-yn-1-yl carbonate (C₆H₈O₃, Molecular Weight: 128.12 g/mol ), we can predict a series of characteristic fragmentation pathways based on the functional groups present: the ethyl carbonate and the propargyl (prop-2-yn-1-yl) moieties.

Proposed Fragmentation Pathway

The fragmentation of ethyl prop-2-yn-1-yl carbonate is anticipated to proceed through several key steps, initiated by the ionization of one of the lone pair electrons on an oxygen atom. The resulting molecular ion (m/z 128) will then undergo a series of cleavage reactions.

Caption: Proposed EI fragmentation pathway for ethyl prop-2-yn-1-yl carbonate.

Key Predicted Fragments:

• m/z 128 (Molecular Ion, M•+): The presence of the molecular ion peak, even if of low abundance, is the first piece of evidence for the compound's identity.

• m/z 99 ([M - C₂H₅]⁺): Loss of an ethyl radical is a common fragmentation pathway for ethyl esters and carbonates.

• m/z 83 ([M - OC₂H₅]⁺): Alpha-cleavage adjacent to the carbonyl group, resulting in the loss of an ethoxy radical.

• m/z 55 ([C₃H₃O]⁺): A fragment corresponding to the propargyloxy cation.

• m/z 39 ([C₃H₃]⁺): The stable propargyl cation, a hallmark of propargyl-containing compounds. This is often an abundant peak.

• m/z 29 ([C₂H₅]⁺): The ethyl cation, another common fragment from the ethyl group.

The stability of the propargyl cation is a significant driving force in the fragmentation of this molecule, and we can anticipate the m/z 39 fragment to be a prominent feature in the mass spectrum.

Experimental Validation: A Robust GC-MS Protocol

To experimentally validate the theoretical fragmentation pattern, a robust and reproducible GC-MS method is essential. The following protocol is designed to provide optimal separation and ionization for ethyl prop-2-yn-1-yl carbonate.

Workflow for GC-MS Analysis

Caption: A typical workflow for the GC-MS validation of a synthetic compound.

Detailed GC-MS Parameters

Parameter	Condition	Rationale
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent	A non-polar column suitable for a wide range of volatile and semi-volatile organic compounds.
Injection Mode	Split (e.g., 50:1)	To prevent column overloading and ensure sharp chromatographic peaks.
Injection Volume	1 µL	A standard volume for capillary GC.
Inlet Temperature	250 °C	To ensure rapid and complete vaporization of the sample.
Carrier Gas	Helium (99.999% purity)	An inert carrier gas that provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate for this column dimension, providing a good balance between analysis time and resolution.
Oven Program	Initial temp: 50 °C (hold 2 min), Ramp: 10 °C/min to 250 °C (hold 5 min)	A general-purpose temperature program to ensure good separation from any impurities or solvent peaks.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	The standard "hard" ionization technique for generating reproducible fragmentation patterns.[1]
Electron Energy	70 eV	The industry standard energy for EI, which allows for comparison with spectral libraries like NIST.[2]
Ion Source Temperature	230 °C	To prevent condensation of the analyte in the ion source.
Quadrupole Temperature	150 °C	To maintain consistent performance of the mass analyzer.
Mass Range	m/z 35 - 350	To cover the molecular ion and all expected fragments.
Solvent Delay	3 minutes	To prevent the high concentration of the injection solvent from saturating the detector.

Comparative Analysis: GC-MS in the Analytical Toolbox

While GC-MS is a powerful tool for structural elucidation, it is most effective when used in conjunction with other analytical techniques. Each method provides a different piece of the structural puzzle.

Technique	Information Provided	Strengths	Limitations
GC-MS	Molecular weight and fragmentation pattern	High sensitivity, excellent for volatile compounds, provides a "fingerprint" for identification.[5]	Isomeric differentiation can be challenging, not suitable for non-volatile or thermally labile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed information about the carbon-hydrogen framework and connectivity	Unambiguous structure determination, provides information on stereochemistry.	Lower sensitivity than MS, requires a pure sample, complex spectra for large molecules.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Presence of specific functional groups	Fast, non-destructive, provides information on bonding.	Does not provide information on the overall molecular structure or molecular weight.
Elemental Analysis	The empirical formula of the compound	Provides the exact ratio of elements in the molecule.	Requires a pure sample, does not provide structural information.

Conclusion

The validation of the GC-MS fragmentation pattern of ethyl prop-2-yn-1-yl carbonate is a critical step in its chemical characterization. By understanding the principles of electron ionization and the predictable fragmentation pathways of organic molecules, researchers can confidently interpret mass spectral data. The proposed fragmentation pattern, centered around the characteristic cleavages of the ethyl carbonate and the formation of the stable propargyl cation, provides a clear roadmap for experimental validation.

The detailed GC-MS protocol outlined in this guide offers a robust starting point for acquiring high-quality, reproducible data. When integrated with complementary techniques such as NMR and FT-IR, GC-MS provides a powerful and indispensable tool for the unambiguous structural elucidation of novel compounds, ensuring the scientific integrity of research and development in the pharmaceutical and chemical industries.

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• Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications - Research and Reviews. Available at: [Link]

• Fragmentation mechanisms in electron impact mass spectrometry. Available at: [Link]

• Please explain the principles, advantages, and disadvantages of EI - Shimadzu. Available at: [Link]

• Mass Spectrometry: Fragmentation Mechanisms - YouTube. Available at: [Link]

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• Raman mass spectrometry for determining oxygen isotope ratio of carbonate minerals - GSJ Medal Lecture - My Goldschmidt. Available at: [Link]

• Mass spectrometric evidence for mechanisms of fragmentation of charge-derivatized peptides - PubMed. Available at: [Link]

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• Detection and quantification of low levels of carbonate mineral species using thermogravimetric-mass spectrometry to validate CO. Available at: [Link]

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• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - MDPI. Available at: [Link]

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• Synthesis and Characterization of Propargyl 2,3,4,6-Tetra-O-Acetyl-β-d-Glucopyranoside. Available at: [Link]

• GC-MS Method Development & Validation Services: What Pharma Companies Should Look For - ResolveMass Laboratories Inc. -. Available at: [Link]

• Advanced TD-GC-MS Technique to Identify and Control Organic Contamination. Available at: [Link]

• Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Available at: [Link]

• A Review on GC-MS and Method Development and Validation - Impactfactor. Available at: [Link]

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A Comparative Guide to Propargylic Electrophiles: Ethyl Prop-2-yn-1-yl Carbonate vs. Propargyl Halides in Cross-Coupling Reactions

Introduction: The Propargyl Moiety as a Cornerstone in Modern Synthesis

The propargyl group, with its reactive terminal alkyne, is a highly versatile and valuable functional group in organic synthesis.[1][2] Its presence in a molecule opens up a vast array of subsequent transformations, making it a privileged structural motif in the synthesis of natural products, pharmaceuticals, and advanced materials.[2][3][4] Molecules like Pargyline, an MAO-B inhibitor, and the anticancer agent Erlotinib feature this critical moiety, underscoring its importance in drug development.[2][3]

The installation of this group is typically achieved through nucleophilic substitution or cross-coupling reactions using propargylic electrophiles. Among the most common choices for researchers are the classic propargyl halides (bromides and chlorides) and the more modern propargylic carbonates, such as ethyl prop-2-yn-1-yl carbonate. The choice between these reagents is not trivial, as it profoundly impacts reaction efficiency, selectivity, and functional group tolerance. This guide provides an in-depth comparison of these two classes of electrophiles, supported by experimental data and mechanistic insights, to aid researchers in making informed decisions for their synthetic strategies.

Ethyl Prop-2-yn-1-yl Carbonate: A Mild and Selective Coupling Partner

Propargylic carbonates have emerged as powerful electrophiles, particularly in palladium-catalyzed cross-coupling reactions. Their utility stems from a combination of favorable reactivity and the ability to perform transformations under mild, often neutral, conditions.

Mechanism and Reactivity Profile

The cornerstone of propargylic carbonate reactivity is the facile oxidative addition of a low-valent transition metal, most commonly Palladium(0), across the carbon-oxygen bond. This step generates a key η³-allenyl/propargyl-palladium intermediate.[1][5] The fate of this intermediate, and thus the final product, is highly dependent on the choice of phosphine ligand, nucleophile, and reaction conditions. This tunability allows for remarkable control over reaction outcomes, enabling selective synthesis of propargylated products, 1,3-dienes, or allenes.[6][7]

The reaction proceeds with the loss of a carbonate anion, which subsequently decarboxylates to generate ethoxide and CO2, a thermodynamically favorable process that drives the reaction forward. This leaving group is significantly "softer" and less coordinating than a halide, which can be advantageous for catalyst stability and turnover.

Experimental Performance and Scope

Palladium-catalyzed reactions of propargylic carbonates with a wide range of nucleophiles have been reported. These reactions are prized for their ability to proceed under neutral conditions, which expands their compatibility with sensitive functional groups.[8] For instance, the regioselective substitution of propargylic carbonates with stabilized carbonucleophiles like diaryl acetonitrile derivatives has been achieved in good yields.[1]

Reaction Type	Catalyst System	Nucleophile	Typical Yield	Key Features	Reference
Propargylic Alkylation	Pd(0) / Phosphine Ligand	Diaryl Acetonitrile	Good	Ligand-controlled regioselectivity	[1][7]
Allyl-Propargyl Coupling	Pd(0) / rac-binap	Allyl Boronates	High	Excellent chirality transfer	[9]
Phenol Addition	Pd(0) / Phosphine Ligand	Phenols	High	Enantiospecific, cascade chirality transfer	[5]
Three-Component Reaction	Pd(OAc)2	Isocyanides, Alcohols	Good	Forms polysubstituted aminopyrroles	[10]

Table 1: Representative Cross-Coupling Reactions of Propargylic Carbonates.

Propargyl Halides: The Workhorse Electrophiles

Propargyl halides, particularly propargyl bromide and chloride, are among the most fundamental and widely used propargylating agents. Their high reactivity and ready availability make them a go-to choice for many synthetic transformations.[11]

Mechanism and Reactivity Profile

Propargyl halides participate in a broad spectrum of coupling reactions, including the renowned Sonogashira coupling, as well as nickel- and copper-catalyzed processes.[1][12][13] In palladium/copper co-catalyzed Sonogashira reactions, the mechanism involves the formation of a copper acetylide from the terminal alkyne, which then undergoes transmetalation to a palladium(II) center that has already undergone oxidative addition with an aryl or vinyl halide.[12]

Alternatively, in cross-electrophile coupling reactions, a nickel catalyst is often employed with a stoichiometric reductant.[14][15] This approach allows for the coupling of two different electrophiles, such as a propargyl halide and an aryl halide, in a stereoconvergent manner.[14][15] The reactivity of the halides follows the expected trend: I > Br > Cl.[12]

Experimental Performance and Scope

The high reactivity of propargyl halides allows for their use in a diverse set of transformations, from the construction of simple internal alkynes to complex, multi-component reactions leading to functionalized propargylic amines.[13] Nickel-catalyzed enantioselective coupling with alkylzinc reagents demonstrates their utility in asymmetric synthesis.[1]

Reaction Type	Catalyst System	Coupling Partner	Typical Yield	Key Features	Reference
Asymmetric Coupling	Ni Catalyst / Chiral Ligand	Alkylzinc Reagents	Good	Base-free, mild conditions	[1]
Cross-Electrophile Coupling	Ni Catalyst / Mn Reductant	Aryl Iodides	Good	Stereoconvergent, forms C-aryl bond	[14][15]
Tandem Propargylation-Sonogashira	Pd/Cu Catalysis	Amines, Aryl Halides	Good to Excellent	Three-component coupling at room temp.	[13]
Barbier-Type Propargylation	Fe or Sn Metal	Aldehydes	Good	Operationally simple, tolerates moisture	[11]

Table 2: Representative Cross-Coupling Reactions of Propargyl Halides.

Head-to-Head Comparison: A Guide to Selection

The choice between ethyl prop-2-yn-1-yl carbonate and a propargyl halide depends critically on the specific synthetic challenge.

• Reaction Conditions & Functional Group Tolerance: Propargylic carbonates are the clear winners for reactions requiring mild and neutral conditions. This makes them superior for substrates bearing sensitive functional groups that would not tolerate the often basic and more forcing conditions required for many halide couplings.

• Regioselectivity: Palladium-catalyzed reactions of propargylic carbonates offer exquisite, ligand-controlled regioselectivity, enabling the selective formation of either propargyl or allenyl products.[7] While regioselectivity can be achieved with halides, it often requires more specialized catalyst systems or is substrate-controlled.

• Reactivity & Cost: Propargyl halides are generally more reactive and are derived from cheaper, more readily available starting materials. For straightforward propargylations where harsh conditions are tolerated, they represent a more economical choice.

• Catalyst System Versatility: Propargyl halides are compatible with a wider range of transition metal catalysts, including palladium, copper, nickel, and iron, offering a broader toolbox of reactivity modes such as cross-electrophile and radical pathways.[1][11][14] Propargylic carbonates are most commonly and effectively used with palladium catalysts.[6][8]

Visualizing the Mechanistic Divergence

The distinct mechanisms underpinning the reactivity of these electrophiles are key to understanding their differing efficiencies and selectivities.

Caption: Catalytic cycle for Pd-catalyzed coupling of propargylic carbonates.

Caption: Simplified catalytic cycles for Sonogashira coupling.

Caption: Decision workflow for selecting a propargylic electrophile.

Experimental Protocols

Protocol 1: Palladium-Catalyzed Propargylic Alkylation using Ethyl Prop-2-yn-1-yl Carbonate

This protocol is a representative example based on methodologies for coupling with stabilized carbonucleophiles.

• Reagent Preparation: To an oven-dried Schlenk flask under an inert atmosphere (N2 or Ar), add the carbonucleophile (1.0 equiv), Pd2(dba)3 (2.5 mol%), and the desired phosphine ligand (10 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., THF, 0.1 M).

• Base Addition: If required, add a suitable base (e.g., Cs2CO3, 1.2 equiv).

• Substrate Addition: Add ethyl prop-2-yn-1-yl carbonate (1.2 equiv) dropwise via syringe.

• Reaction: Stir the reaction mixture at the appropriate temperature (e.g., room temperature to 60 °C) and monitor by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Tandem Amine Propargylation-Sonogashira Reaction using Propargyl Bromide

This protocol is adapted from efficient three-component coupling methodologies.[13]

• Catalyst Preparation: To a Schlenk flask under an inert atmosphere, add Pd(PPh3)4 (2 mol%) and CuI (4 mol%).

• Reagent Addition: Add the aryl halide (1.0 equiv) and the secondary amine (1.2 equiv).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., THF or Et3N, 0.2 M).

• Substrate Addition: Add propargyl bromide (1.1 equiv) dropwise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for the required time (typically 2-12 hours), monitoring by TLC or GC-MS.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite, washing with diethyl ether.

• Purification: Concentrate the filtrate under reduced pressure and purify the resulting residue by flash column chromatography.

Conclusion and Future Outlook

Both ethyl prop-2-yn-1-yl carbonate and propargyl halides are highly effective electrophiles for introducing the invaluable propargyl moiety. The choice is a classic trade-off between reactivity and selectivity.

• Propargyl halides are the reagents of choice for their high reactivity, cost-effectiveness, and compatibility with a wide range of catalytic systems, making them ideal for robust, large-scale syntheses where functional group tolerance is not the primary concern.

• Ethyl prop-2-yn-1-yl carbonate offers unparalleled advantages in scenarios demanding mild conditions, broad functional group compatibility, and precise control over regioselectivity. Its use in palladium-catalyzed reactions represents a more refined and often more elegant solution for the construction of complex, highly functionalized molecules.

For the modern drug development professional and research scientist, having a deep understanding of the strengths and limitations of both classes of reagents is essential. While propargyl halides will remain a staple, the continued development of sophisticated ligand-controlled reactions will further elevate propargylic carbonates as the preferred choice for tackling the most challenging synthetic targets.

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A Comparative Guide to HPLC Method Validation for Monitoring the Reaction Kinetics of Ethyl Prop-2-yn-1-yl Carbonate

For Researchers, Scientists, and Drug Development Professionals

In the precise world of chemical and pharmaceutical development, understanding the rate at which a reaction proceeds is fundamental. For the synthesis involving ethyl prop-2-yn-1-yl carbonate, a versatile building block, monitoring its consumption and the emergence of products over time is critical for process optimization, yield maximization, and safety. High-Performance Liquid Chromatography (HPLC) stands as a primary analytical tool for this purpose, offering the specificity and quantitative power to dissect complex reaction mixtures.[1]

However, an HPLC method is only as reliable as its validation. A rigorously validated method ensures that the data generated is accurate, reproducible, and fit for its intended purpose.[2] This guide provides a comprehensive comparison of two distinct reversed-phase HPLC (RP-HPLC) methods for monitoring the reaction kinetics of ethyl prop-2-yn-1-yl carbonate. It delves into the rationale behind the validation parameters as stipulated by the International Council for Harmonisation (ICH) Q2(R2) guidelines and offers practical, step-by-step protocols.[3][4][5][6]

The Critical Role of a Stability-Indicating Method

Before delving into the validation, it is paramount to develop a stability-indicating HPLC method . This type of method can accurately quantify the analyte of interest, in this case, ethyl prop-2-yn-1-yl carbonate, in the presence of its degradation products, impurities, and other components in the reaction mixture.[7][8][9][10][11] Given that carbonate esters can be susceptible to hydrolysis under certain pH conditions, a stability-indicating method is non-negotiable for accurate kinetic analysis.[12]

The development of such a method typically involves forced degradation studies, where the drug substance is subjected to stress conditions like acid, base, oxidation, heat, and light to generate potential degradation products. The HPLC method must then be able to resolve the main analyte peak from any degradant peaks.

Comparative HPLC Methods for Ethyl Prop-2-yn-1-yl Carbonate Analysis

For the purpose of this guide, we will compare two hypothetical, yet scientifically plausible, RP-HPLC methods for the analysis of ethyl prop-2-yn-1-yl carbonate. The choice of a C18 column is a common starting point for non-polar to moderately polar compounds, while a Phenyl-Hexyl column offers alternative selectivity due to pi-pi interactions with the alkyne and carbonyl functionalities of the analyte.

Parameter	Method A: Conventional C18	Method B: Alternative Phenyl-Hexyl
Stationary Phase	C18, 5 µm, 4.6 x 150 mm	Phenyl-Hexyl, 3.5 µm, 4.6 x 100 mm
Mobile Phase	Acetonitrile:Water (60:40, v/v)	Methanol:Water (70:30, v/v)
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temperature	30 °C	35 °C
Detection	UV at 210 nm	UV at 210 nm
Injection Volume	10 µL	10 µL

The Workflow of HPLC Method Validation

A comprehensive validation process ensures the reliability of an analytical method. The following diagram illustrates the typical workflow for validating an HPLC method intended for quantitative analysis.

Caption: Decision logic for selecting the optimal HPLC method.

Conclusion

Both the conventional C18 method (Method A) and the alternative Phenyl-Hexyl method (Method B) can be validated for the analysis of ethyl prop-2-yn-1-yl carbonate. However, the comparative data clearly indicates that Method B is the superior choice for demanding applications like reaction kinetics . Its enhanced specificity, greater robustness, and lower limit of quantitation provide a higher degree of confidence in the generated data, particularly when monitoring reactions to completion or analyzing complex sample matrices.

This guide underscores the principle that method validation is not merely a checklist exercise. It is a scientific investigation into the performance of an analytical method, and a comparative approach can reveal subtle but critical differences that impact data quality and reliability. By understanding the "why" behind each validation parameter, researchers can make informed decisions and ensure the integrity of their kinetic data.

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• U.S. Food and Drug Administration. (n.d.). FDA Guidance on Analytical Method Validation. [Link]

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• Labcorp. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Grokipedia. (n.d.). 3-Cyclohexylideneprop-2-enyl ethyl carbonate. [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• IRJPMS. (n.d.). Stability Indicating HPLC Method Development: A Review. [Link]

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• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Pharmatutor. (2019). Stability Indicating HPLC Method Development: A Review. [Link]

• ICH. (n.d.). Quality Guidelines. [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Human Journals. (2023). Stability Indicating HPLC Method Development: A Review. [Link]

• PMC. (n.d.). HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation. [Link]

• SciSpace. (n.d.). 2278-6074 - Stability Indicating HPLC Method Development and Validation. [Link]

• Wiley Online Library. (2016). Method development for separating organic carbonates by ion-exclusion high-performance liquid chromatography. [Link]

• Shodex. (n.d.). Carbonate and Other Anions (1) (I-524A). [Link]

• Cheméo. (n.d.). Chemical Properties of (E)-But-2-enyl ethyl carbonate. [Link]

• MDPI. (2019). Kinetics of Solid-Gas Reactions and Their Application to Carbonate Looping Systems. [Link]

• Merck Index. (n.d.). Ethyl Carbonate. [Link]

• NextSDS. (n.d.). ethyl(prop-2-yn-1-yl)amine hydrochloride — Chemical Substance Information. [Link]

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spectroscopic comparison of ethyl prop-2-yn-1-yl carbonate derivatives

Spectroscopic Comparison of Ethyl Prop-2-yn-1-yl Carbonate Derivatives: A Comprehensive Analytical Guide

Ethyl prop-2-yn-1-yl carbonate (commonly known as ethyl propargyl carbonate) and its derivatives are highly privileged scaffolds in modern organic synthesis. They serve as versatile electrophiles in palladium-catalyzed Tsuji-Trost type propargylations and dienylations[1], function as critical monomers in the ring-opening polymerization of functionalized polycarbonates[2], and act as robust precursors in click chemistry.

To utilize these compounds effectively, researchers must be able to rapidly and accurately verify their structural integrity. This guide provides an objective, data-driven spectroscopic comparison of three key ethyl propargyl carbonate derivatives, detailing the causality behind their nuclear magnetic resonance (NMR) and infrared (IR) signatures.

Derivatives Analyzed

To illustrate the impact of structural variation on spectroscopic behavior, we will compare three specific derivatives:

• Derivative A: Ethyl prop-2-yn-1-yl carbonate (Terminal alkyne, unsubstituted propargylic position).

• Derivative B: Ethyl 3-phenylprop-2-yn-1-yl carbonate (Internal alkyne, phenyl-substituted).

• Derivative C: Ethyl 1-methylprop-2-yn-1-yl carbonate (Terminal alkyne, methyl-substituted at the propargylic position).

Part 1: Mechanistic Insights and Spectroscopic Causality

Understanding why spectroscopic shifts occur is essential for accurate spectral interpretation. The spectroscopic profiles of propargyl carbonates are governed by three primary electronic and magnetic phenomena:

1. Magnetic Anisotropy of the Alkyne: The π -electron cylinder of the carbon-carbon triple bond generates a strong induced magnetic field when placed in an NMR spectrometer. Protons located along the primary axis of the triple bond (such as the terminal ≡C−H ) are heavily shielded, causing them to resonate anomalously upfield (typically around δ 2.4–2.6 ppm) despite being attached to an sp -hybridized carbon.

2. Inductive Deshielding by the Carbonate Core: The carbonate functional group ( −O−C(=O)−O− ) is highly electron-withdrawing. This inductive effect pulls electron density away from the adjacent propargylic protons, deshielding them and pushing their 1 H NMR signals downfield to δ 4.7–5.3 ppm. In 13 C NMR, the carbonate carbonyl carbon consistently resonates near δ 154 ppm, a hallmark diagnostic peak for this functional group.

3. Vibrational Dipole Moments in IR Spectroscopy: Infrared spectroscopy relies on changes in the molecular dipole moment during vibration to produce signal intensity[3]. The C=O stretch of the carbonate is highly polarized, resulting in a very strong, sharp absorption band at 1740–1750 cm −1 [4]. In contrast, the C≡C stretch of a terminal alkyne (Derivative A and C) is relatively weak due to a minimal change in dipole moment, appearing near 2120 cm −1 . However, when conjugated with a phenyl ring (Derivative B), the altered electron distribution increases the dipole change, shifting the band to ~2235 cm −1 and increasing its intensity.

Figure 1. Logical relationship between structural substitutions and resulting spectroscopic signal shifts.

Part 2: Quantitative Spectroscopic Data Comparison

The following tables summarize the expected spectroscopic data for the three derivatives, providing a rapid reference for structural validation.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ , δ in ppm) Note the long-range 4J coupling between the propargylic protons and the terminal alkyne proton.

Proton Environment	Derivative A (Unsubstituted)	Derivative B (Phenyl)	Derivative C (Methyl)
Ethyl CH3​	1.32 (t, J=7.1 Hz, 3H)	1.34 (t, J=7.1 Hz, 3H)	1.31 (t, J=7.1 Hz, 3H)
Ethyl CH2​	4.22 (q, J=7.1 Hz, 2H)	4.25 (q, J=7.1 Hz, 2H)	4.21 (q, J=7.1 Hz, 2H)
Propargylic CH/CH2​	4.75 (d, J=2.5 Hz, 2H)	4.98 (s, 2H)	5.25 (qd, J=6.6, 2.1 Hz, 1H)
Terminal ≡C−H	2.51 (t, J=2.5 Hz, 1H)	N/A	2.48 (d, J=2.1 Hz, 1H)
Propargylic CH3​	N/A	N/A	1.55 (d, J=6.6 Hz, 3H)
Aromatic CH	N/A	7.30–7.48 (m, 5H)	N/A

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ , δ in ppm)

Carbon Environment	Derivative A	Derivative B	Derivative C
C=O (Carbonate)	154.5	154.8	154.3
Alkyne (Internal/Subst.)	77.2	86.5	81.4
Alkyne (Terminal/Unsubst.)	75.1	83.2	73.8
Propargylic C ( O−C−C≡ )	55.3	56.8	63.5
Ethyl CH2​	64.5	64.7	64.3
Ethyl CH3​	14.2	14.3	14.2
Propargylic CH3​	N/A	N/A	21.1
Aromatic C	N/A	122.1, 128.4, 128.9, 131.8	N/A

Table 3: Key FTIR Absorption Bands (ATR, cm −1 )

Functional Group	Derivative A	Derivative B	Derivative C
C=O Stretch	1745 (vs)	1742 (vs)	1740 (vs)
≡C−H Stretch	3295 (s, sharp)	N/A	3290 (s, sharp)
C≡C Stretch	2125 (w)	2235 (m)	2120 (w)
C−O Stretch	1250 (s)	1245 (s)	1255 (s)

Part 3: Experimental Protocols & Self-Validating Workflows

To ensure trustworthiness and reproducibility, the synthesis and analysis of these derivatives must follow a self-validating protocol. The disappearance of the starting material's functional groups is just as critical as the appearance of the product's signals.

Step 1: Synthesis of the Carbonate Derivative

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an inert argon atmosphere.

• Reagent Addition: Dissolve 10.0 mmol of the corresponding propargyl alcohol (e.g., prop-2-yn-1-ol for Derivative A) in 20 mL of anhydrous dichloromethane ( CH2​Cl2​ ). Add 20.0 mmol of anhydrous pyridine (or triethylamine).

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 12.0 mmol of ethyl chloroformate dropwise via syringe over 10 minutes to control the exothermic evolution of HCl .

• Reaction Monitoring (Self-Validation): Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexanes/Ethyl Acetate eluent. Validation Check: The reaction is complete when the highly polar alcohol spot disappears and a new, less polar UV-inactive (for A and C) or UV-active (for B) spot appears.

• Workup: Quench the reaction with 15 mL of saturated aqueous NH4​Cl . Extract the aqueous layer with CH2​Cl2​ (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography on silica gel to yield the pure ethyl propargyl carbonate.

Step 2: Spectroscopic Sample Preparation & Analysis

• FTIR Analysis: Apply a neat drop of the purified liquid directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FTIR spectrometer.

  • Validation Check: The broad O−H stretching band (~3300–3400 cm −1 ) from the starting alcohol must be completely absent[3]. The appearance of a sharp, intense C=O peak at ~1745 cm −1 confirms successful carbonate formation[4].

• NMR Analysis: Dissolve ~15 mg of the purified product in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Transfer to a 5 mm NMR tube.

  • Validation Check: Acquire a standard 1D 1 H NMR spectrum (16 scans, 400 MHz). Ensure the integration ratio of the ethyl CH3​ (triplet, 3H) to the propargylic protons perfectly matches the theoretical values outlined in Table 1.

Figure 2. Standard synthetic workflow and spectroscopic analysis pipeline for ethyl propargyl carbonates.

References

• Switchable polymerization of OCAs and epoxides and structures of... ResearchGate URL:[Link]

• Synthesis and Photophysical Properties of Dihydroheptacenes: New Blue-Emitting Materials The Journal of Organic Chemistry - ACS Publications URL:[Link]

• CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry University of Wisconsin-Madison URL:[Link]

• Palladium-Catalyzed Alkylation and Dienylation of Propargylic Carbonates with Hydrazones through Carbonyl Umpolung ACS Catalysis - ACS Publications URL:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Ethyl Prop-2-yn-1-yl Carbonate

Executive Summary

Ethyl prop-2-yn-1-yl carbonate, also known as ethyl propargyl carbonate, is a valuable reagent in modern organic synthesis, particularly in bioconjugation and materials science where the terminal alkyne moiety is utilized in "click" chemistry. However, its dual-functional nature—a carbonate ester and a terminal alkyne—necessitates stringent and well-understood disposal protocols. The terminal alkyne presents a significant and acute hazard due to the potential formation of explosive heavy metal acetylides.[1] This guide provides a comprehensive framework for the safe handling and disposal of ethyl prop-2-yn-1-yl carbonate and its associated waste streams, ensuring the safety of laboratory personnel and adherence to environmental regulations.

Hazard Identification and Core Chemical-Specific Risks

A thorough understanding of the hazards associated with ethyl prop-2-yn-1-yl carbonate is fundamental to its safe management. The primary risks are not from the carbonate ester group, but from the high reactivity of the terminal alkyne.

Primary Hazards:

• Explosive Acetylide Formation: The most critical hazard is the acidic proton on the terminal alkyne. In the presence of certain metal salts (especially copper, silver, and mercury) or strong bases, this proton can be abstracted to form highly reactive and potentially explosive acetylide anions.[1][2] This reaction can occur unintentionally in waste streams if not properly managed.

• Flammability: Like many organic esters, this compound is a flammable liquid and its vapor can form flammable mixtures with air.[3][4] All handling should be performed away from ignition sources.[5]

• Irritation: While specific data for this exact molecule is limited, related compounds such as ethyl propiolate and various carbonates are known to cause skin, eye, and respiratory tract irritation.[6][7] Assume it is, at minimum, a moderate irritant.

Hazard Category	Description	Mitigation Strategy
Reactivity	Terminal alkyne can form explosive acetylides with heavy metal salts or strong bases.[1][2]	Avoid contact with incompatible materials. Quench reaction mixtures thoroughly before disposal.
Flammability	Flammable liquid and vapor.[3][4]	Keep away from heat, sparks, and open flames.[5] Store in a cool, well-ventilated area.
Health	Assumed to be harmful if swallowed and an irritant to skin, eyes, and the respiratory tract.[6][7]	Wear appropriate Personal Protective Equipment (PPE). Handle only within a chemical fume hood.

Prerequisite Safety Measures: Your Self-Validating Safety System

Before handling or disposing of any quantity of ethyl prop-2-yn-1-yl carbonate, the following measures must be in place. This creates a self-validating system where safety is an integral part of the workflow, not an afterthought.

• Personal Protective Equipment (PPE): Standard laboratory PPE is mandatory. This includes:

  • Safety goggles with side shields (or a face shield).

  • A flame-resistant lab coat.

  • Chemical-resistant gloves (inspect before use).[8]

• Engineering Controls: All handling, quenching, and waste consolidation must be performed in a certified chemical fume hood to prevent inhalation of vapors and to contain any potential reactions.[1]

• Incompatible Materials: Segregation is key to safety. Keep ethyl prop-2-yn-1-yl carbonate and its waste away from:

  • Strong oxidizing agents.[5]

  • Strong bases (unless used intentionally and controllably in a quenching procedure).

  • Heavy metal salts (e.g., copper, silver, mercury, and their salts).[1][2]

Disposal Pathway Decision Framework

The correct disposal procedure depends on the form of the waste. This decision workflow ensures that reactive waste is neutralized before it enters the general hazardous waste stream.

Caption: Disposal decision workflow for ethyl prop-2-yn-1-yl carbonate.

Standard Operating Procedures (SOPs) for Disposal

Adherence to the correct SOP is critical. Always consult your institution's Environmental Health and Safety (EHS) office for specific local requirements.[2]

SOP 1: Disposal of Unused or Expired Ethyl Prop-2-yn-1-yl Carbonate

This procedure applies to the pure chemical in its original or a similar container. The goal is to securely package the material for pickup by trained hazardous waste professionals.

Methodology:

• Do Not Open: If the container is old or shows signs of crystallization or pressure buildup, do not open it. Contact your EHS office immediately.

• Secure Container: Ensure the container cap is tightly sealed. If the original container is compromised, overpack it in a larger, compatible, and sealable container.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "Ethyl prop-2-yn-1-yl Carbonate".[1][2] List any associated hazards (e.g., "Flammable").

• Storage: Store the labeled container in a designated satellite accumulation area, segregated from incompatible materials.

• Arrange Pickup: Contact your institution's EHS department to arrange for collection.[1]

SOP 2: Quenching and Disposal of Reaction Mixtures

This is the most critical procedure for ensuring safety. Its objective is to neutralize any residual terminal alkyne and/or acetylide anions in a reaction mixture before disposal.[1]

Materials:

• Reaction mixture in a suitable flask.

• Ice bath.

• Inert solvent (e.g., Tetrahydrofuran (THF)).

• Quenching agent (e.g., Methanol or a saturated aqueous solution of ammonium chloride).

• Labeled hazardous waste container compatible with all components.

Methodology:

• Preparation (Fume Hood): Ensure the reaction flask is under an inert atmosphere (e.g., Nitrogen or Argon).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

  • Causality: This step is crucial to control the rate of reaction and dissipate any heat generated during the quenching process, which can be exothermic.[1]

• Dilution: Dilute the reaction mixture with an equal volume of an inert solvent like THF.

  • Causality: Dilution helps to moderate the reaction and improve heat transfer, preventing localized "hot spots."[1]

• Controlled Quenching: Slowly and carefully add the quenching agent (e.g., methanol) dropwise to the cooled, stirred reaction mixture.

  • Causality: The quenching agent provides a proton source to neutralize any reactive acetylide anions. A slow, controlled addition is paramount to prevent a violent or uncontrolled exothermic reaction.[2] Continue the addition until any gas evolution ceases.

• Equilibration: Once the addition is complete, allow the mixture to slowly warm to room temperature while maintaining stirring.

• Waste Consolidation: Transfer the fully quenched mixture to a designated hazardous waste container.

• Labeling and Disposal: Clearly label the waste container with all constituents of the quenched mixture.[1] Store in a designated satellite accumulation area and arrange for pickup by your institution's EHS department.

Spill Management

In the event of a spill, immediate and correct action is required to minimize risk.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Control Vapors: Ensure the fume hood is operational. Eliminate all sources of ignition.

• Containment (for small spills): If you are trained and it is safe to do so, contain the spill using an inert absorbent material like vermiculite, perlite, or sand.[9] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully scoop the absorbed material into a compatible, sealable container.

• Disposal: Label the container as "Hazardous Waste" detailing the spilled chemical and the absorbent used. Dispose of it through your EHS office.[10]

• Decontamination: Clean the spill area thoroughly.

References

• BenchChem. (2025).
• BenchChem. (2025).
• Sigma-Aldrich. (2025).
• Sigma-Aldrich. (2025). Safety Data Sheet - Unnamed Flammable Liquid. Sigma-Aldrich.
• Spectrum Chemical. (2006).
• Sigma-Aldrich. (2010). Safety Data Sheet - 2-Ethylbut-1-ene. Sigma-Aldrich.
• Thermo Fisher Scientific. (2009).
• Fisher Scientific. (2009).
• NextSDS. (n.d.). ethyl 2-(prop-2-yn-1-yl)
• ACS Publications. (2018). Release of Terminal Alkynes via Tandem Photodeprotection and Decarboxylation of o-Nitrobenzyl Arylpropiolates in a Flow Microchannel Reactor.
• Fisher Scientific. (2025). Safety Data Sheet - 2-Ethyl-2-butyl-1,3-propanediol. Fisher Scientific.
• Iolitec. (2022).
• EPA NEPAL. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. EPA.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. VUMC.
• Chemtalk. (2008). Ester Disposal. Chemtalk.
• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA)
• Cole-Parmer. (n.d.).
• Unknown Source. (n.d.).
• Unknown Source. (n.d.).

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